Chemical structure and properties of Ethyl 4-fluoro-2-methoxybenzoate
A Pharmacophore Scaffold for Medicinal Chemistry Executive Summary Ethyl 4-fluoro-2-methoxybenzoate (CAS: 167758-90-9) is a specialized fluorinated aromatic ester serving as a critical intermediate in the synthesis of bi...
Author: BenchChem Technical Support Team. Date: March 2026
A Pharmacophore Scaffold for Medicinal Chemistry
Executive Summary
Ethyl 4-fluoro-2-methoxybenzoate (CAS: 167758-90-9) is a specialized fluorinated aromatic ester serving as a critical intermediate in the synthesis of bioactive pharmaceutical ingredients (APIs).[1][2][3][4][5] Its structural motif—combining a lipophilic ethyl ester, an electron-donating methoxy group, and a metabolically robust fluorine atom—makes it a "privileged structure" in drug discovery, particularly for kinase inhibitors (e.g., EGFR antagonists) and receptor ligands.
This guide provides a comprehensive technical analysis of the molecule, detailing its physicochemical profile, validated synthesis protocols, and reactivity patterns, specifically focusing on its utility in nucleophilic aromatic substitution (
) and benzamide formation.
Structural Analysis & Electronic Properties
The chemical behavior of Ethyl 4-fluoro-2-methoxybenzoate is dictated by the interplay of its three substituents on the benzene ring:
Ethyl Ester (C1): Acts as a moderate Electron Withdrawing Group (EWG) via induction and resonance. It activates the para-position (C4) and renders the carbonyl carbon susceptible to nucleophilic attack (amidation/hydrolysis).
Methoxy Group (C2): An Electron Donating Group (EDG) positioned ortho to the ester. Through the "Ortho Effect," it influences the conformation of the ester group, often forcing it out of coplanarity with the ring to minimize steric strain, which can modulate hydrolysis rates.
Fluorine Atom (C4): Positioned para to the ester. While fluorine is inductively withdrawing, its resonance donation is weak. Crucially, the para-ester activates this position, making the C4-Fluorine bond susceptible to displacement by strong nucleophiles (
Viscous Colorless to Pale Yellow Liquid (or low-melting solid)
Analogous to methyl ester
Boiling Point
~260°C (Predicted)
Based on Acid MP
LogP
2.5 - 2.8 (Predicted)
Lipophilic
Solubility
Soluble in DCM, EtOAc, DMSO; Insoluble in Water
Precursor Acid
4-Fluoro-2-methoxybenzoic acid (CAS 395-82-4)
Stable solid
Validated Synthesis Protocol
Methodology: Fischer Esterification
Objective: Conversion of 4-fluoro-2-methoxybenzoic acid to its ethyl ester.
This protocol relies on acid-catalyzed equilibrium displacement. The use of excess ethanol serves as both solvent and reactant, driving the Le Chatelier principle toward product formation.
): Dissolve the acid substrate in absolute ethanol. Add conc. dropwise at 0°C.
Option B (
- Higher Yield): Cool absolute ethanol to 0°C. Add dropwise (exothermic) to generate anhydrous HCl in situ. Stir for 30 mins. Add the acid substrate in one portion.
Reflux:
Heat the reaction mixture to reflux (approx. 80°C) for 4–6 hours.
Checkpoint: Monitor via TLC (Hexane:EtOAc 4:1). The acid spot (
~0.1) should disappear, replaced by the ester spot ( ~0.6).
Concentration:
Remove excess ethanol under reduced pressure (Rotary Evaporator) to obtain a concentrated residue.
Purification: If necessary, purify via silica gel flash chromatography (0-10% EtOAc in Hexanes).
Figure 1: Fischer Esterification workflow for the synthesis of Ethyl 4-fluoro-2-methoxybenzoate.
Reactivity & Applications in Drug Design
The versatility of Ethyl 4-fluoro-2-methoxybenzoate lies in its ability to undergo orthogonal transformations. It acts as a "bifunctional" core: the ester handles attachment to the main scaffold, while the fluorine allows for late-stage diversification.
A. Nucleophilic Aromatic Substitution ()
The C4-Fluorine is activated by the para-ester group. While the meta-methoxy group is electron-donating, it does not sufficiently deactivate the ring to prevent substitution by strong nucleophiles (e.g., morpholine, piperazine, or primary amines) at elevated temperatures.
Mechanism: Addition-Elimination via a Meisenheimer complex.
Application: Synthesis of 4-amino-2-methoxybenzoates, which are precursors to substituted benzamides (e.g., D2 receptor antagonists like Sulpiride analogs).
B. Benzamide Formation (Aminolysis)
Direct reaction of the ester with amines (often catalyzed by
or TBD) yields benzamides. This is the primary route for incorporating this pharmacophore into kinase inhibitors.
C. Reduction
Reduction with
yields 4-fluoro-2-methoxybenzyl alcohol , a linker used in ether-based drugs.
Figure 2: Divergent synthetic pathways utilizing the Ethyl 4-fluoro-2-methoxybenzoate scaffold.
Safety & Handling (SDS Summary)
While specific toxicological data for the ethyl ester is limited, handling should follow protocols for fluorinated benzoates.
An In-depth Technical Guide to Ethyl 4-fluoro-2-methoxybenzoate
CAS Number: 167758-90-9 A Core Intermediate for Advanced Research and Development This technical guide provides a comprehensive overview of Ethyl 4-fluoro-2-methoxybenzoate, a key chemical intermediate for researchers, s...
Author: BenchChem Technical Support Team. Date: March 2026
CAS Number: 167758-90-9
A Core Intermediate for Advanced Research and Development
This technical guide provides a comprehensive overview of Ethyl 4-fluoro-2-methoxybenzoate, a key chemical intermediate for researchers, scientists, and professionals in the field of drug development and fine chemical synthesis. This document delves into its chemical and physical properties, outlines a detailed synthesis protocol, explores its applications, and provides essential safety and handling information.
Registry Data and Chemical Properties
Ethyl 4-fluoro-2-methoxybenzoate is a substituted aromatic ester with a unique combination of functional groups that make it a valuable building block in organic synthesis. The presence of a fluorine atom, a methoxy group, and an ethyl ester on the benzene ring provides multiple reaction sites for molecular elaboration.
The primary route for the synthesis of Ethyl 4-fluoro-2-methoxybenzoate is the Fischer esterification of 4-fluoro-2-methoxybenzoic acid with ethanol in the presence of an acid catalyst. This method is a well-established and reliable process for the preparation of esters.[5][6][7][8]
Diagram 1: Fischer Esterification of 4-fluoro-2-methoxybenzoic acid
Caption: Synthesis of Ethyl 4-fluoro-2-methoxybenzoate via Fischer Esterification.
Experimental Protocol: Fischer Esterification
This protocol describes a standard laboratory procedure for the synthesis of Ethyl 4-fluoro-2-methoxybenzoate.
Materials:
4-fluoro-2-methoxybenzoic acid
Anhydrous ethanol
Concentrated sulfuric acid (H₂SO₄)
Saturated sodium bicarbonate (NaHCO₃) solution
Brine (saturated NaCl solution)
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Ethyl acetate
Standard laboratory glassware for reflux and extraction
Procedure:
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-fluoro-2-methoxybenzoic acid (1.0 equivalent) in an excess of anhydrous ethanol (e.g., 10-20 equivalents).
Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 equivalents) to the solution.
Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours (typically 4-8 hours). The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
Work-up: After the reaction is complete, allow the mixture to cool to room temperature.
Quenching: Slowly pour the reaction mixture into a beaker containing a saturated solution of sodium bicarbonate to neutralize the acidic catalyst.
Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate.
Washing: Wash the organic layer sequentially with water and then with brine.
Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude Ethyl 4-fluoro-2-methoxybenzoate.
Purification: If necessary, the crude product can be purified by column chromatography on silica gel.
Applications in Drug Discovery and Medicinal Chemistry
Substituted benzoates, particularly those containing fluorine and methoxy groups, are important scaffolds in medicinal chemistry. The fluorine atom can enhance metabolic stability, binding affinity, and other pharmacokinetic properties of a drug molecule.[4][8] The methoxy group can also influence the electronic and steric properties of the molecule, impacting its biological activity.
While specific applications for Ethyl 4-fluoro-2-methoxybenzoate are not extensively documented in publicly available literature, its structural motifs are present in various pharmacologically active compounds. It serves as a valuable starting material for the synthesis of more complex molecules with potential therapeutic applications in areas such as:
Oncology: As a precursor for the synthesis of kinase inhibitors and other anti-cancer agents.
Inflammation: In the development of novel anti-inflammatory drugs.
Infectious Diseases: As a building block for new antibacterial and antiviral compounds.
The reactivity of the ester group allows for further modifications, such as hydrolysis to the corresponding carboxylic acid, amidation to form amides, or reduction to the alcohol, providing access to a diverse range of derivatives for structure-activity relationship (SAR) studies.
Spectroscopic Data (Predicted)
¹H NMR (Proton Nuclear Magnetic Resonance):
Aromatic Protons: Three signals in the aromatic region (approx. 6.7-7.9 ppm), exhibiting coupling patterns consistent with a 1,2,4-trisubstituted benzene ring. The fluorine atom will cause additional splitting (coupling) of the adjacent proton signals.
Ethyl Group Protons: A quartet (CH₂) at approximately 4.3-4.4 ppm and a triplet (CH₃) at approximately 1.3-1.4 ppm.
Methoxy Group Protons: A singlet at approximately 3.8-3.9 ppm.
¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):
Carbonyl Carbon: A signal around 165-170 ppm.
Aromatic Carbons: Six signals in the aromatic region (approx. 100-165 ppm). The carbon attached to the fluorine will show a large C-F coupling constant.
Ethyl Group Carbons: Two signals, one for the CH₂ group (approx. 60-62 ppm) and one for the CH₃ group (approx. 14-15 ppm).
Methoxy Group Carbon: A signal around 55-56 ppm.
IR (Infrared) Spectroscopy:
C=O Stretch (Ester): A strong absorption band around 1710-1730 cm⁻¹.
C-O Stretch (Ester and Ether): Absorption bands in the region of 1100-1300 cm⁻¹.
Aromatic C=C Stretch: Bands in the region of 1450-1600 cm⁻¹.
C-F Stretch: An absorption band in the region of 1000-1400 cm⁻¹.
C-H Stretch (Aromatic and Aliphatic): Bands in the region of 2850-3100 cm⁻¹.[9]
Mass Spectrometry (MS):
Molecular Ion (M⁺): A peak at m/z = 198.
Fragmentation Pattern: Expected fragmentation would involve the loss of the ethoxy group (-OCH₂CH₃, m/z = 45) and the ethyl group (-CH₂CH₃, m/z = 29), as well as characteristic fragmentation of the aromatic ring.[5]
Safety and Handling
While a specific Material Safety Data Sheet (MSDS) for Ethyl 4-fluoro-2-methoxybenzoate is not widely available, general safety precautions for handling similar aromatic esters should be followed. Based on data for related compounds, it should be handled with care in a well-ventilated area, and personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn.[10][11][12][13][14][15]
Table 2: General Safety and Handling Recommendations
Precaution
Recommendation
Eye Contact
May cause eye irritation. In case of contact, immediately flush eyes with plenty of water for at least 15 minutes.[10]
Skin Contact
May cause skin irritation. In case of contact, wash skin with soap and water.[10]
Inhalation
May be harmful if inhaled. Move to fresh air.
Ingestion
May be harmful if swallowed.
Storage
Store in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.[11]
Disposal
Dispose of in accordance with local, state, and federal regulations.
Diagram 2: Laboratory Safety Workflow
Caption: A standard workflow for the safe handling of laboratory chemicals.
Conclusion
Ethyl 4-fluoro-2-methoxybenzoate is a valuable and versatile intermediate in organic synthesis, particularly for applications in drug discovery and medicinal chemistry. Its unique substitution pattern offers multiple avenues for the creation of novel and complex molecules. While detailed public data on this specific compound is somewhat limited, this guide provides a solid foundation of its known properties, a reliable synthesis protocol, and important safety considerations based on analogous compounds. As research in fluorinated pharmaceuticals continues to expand, the importance of building blocks like Ethyl 4-fluoro-2-methoxybenzoate is expected to grow.
References
Supporting Information for - The Royal Society of Chemistry. (URL not available)
SAFETY D
CERTIFICATE OF ANALYSIS - Generic. (URL not available)
Certified Reference Material Certificate of Analysis - Generic. (URL not available)
SAFETY D
mass spectra - fragmentation patterns - Chemguide. [Link]
Advanced Technical Guide & Mechanistic Safety Data Sheet: Ethyl 4-fluoro-2-methoxybenzoate
Executive Summary & Structural Rationale In modern drug discovery and agrochemical development, fluorinated building blocks are indispensable for tuning pharmacokinetics. Ethyl 4-fluoro-2-methoxybenzoate (CAS: 167758-90-...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Structural Rationale
In modern drug discovery and agrochemical development, fluorinated building blocks are indispensable for tuning pharmacokinetics. Ethyl 4-fluoro-2-methoxybenzoate (CAS: 167758-90-9)[1] serves as a highly versatile synthetic intermediate. As a Senior Application Scientist, I approach the handling and application of this compound not merely as a checklist of hazards, but as a dynamic system of chemical behaviors governed by its molecular architecture.
The strategic incorporation of fluorine at the para position (C4) of the benzoate core serves to block cytochrome P450-mediated aromatic oxidation, thereby enhancing the metabolic stability of downstream active pharmaceutical ingredients (APIs)[2]. Concurrently, the ortho-methoxy group provides steric shielding and electronic modulation via resonance, directly influencing the reactivity of the ester carbonyl during both synthesis and biological exposure.
Physicochemical Profiling & Molecular Identity
Understanding the physical state and lipophilicity of this compound is the first step in predicting its behavior in both biological systems and laboratory environments.
Standard safety data sheets often classify fluorinated esters under generic irritant categories (e.g., H315: Causes skin irritation, H319: Causes serious eye irritation)[3]. However, detailing the causality behind these hazards is critical for true risk mitigation.
The Hydrolytic Irritation Mechanism:
The primary hazard of Ethyl 4-fluoro-2-methoxybenzoate upon contact with mucosal membranes or skin is not inherent to the intact, neutral molecule. Rather, it is driven by its susceptibility to enzymatic hydrolysis. Upon dermal or inhalation exposure, tissue esterases rapidly cleave the ethyl ester bond, liberating ethanol and 4-fluoro-2-methoxybenzoic acid. The localized accumulation of this fluorinated aromatic acid lowers cellular pH, driving the inflammatory cascade characteristic of H315 and H319 classifications. Furthermore, while the C-F bond is exceptionally strong, systemic absorption of fluorinated compounds requires strict monitoring due to potential metabolic liabilities, including off-target protein acylation and defluorination pathways[2][4].
Metabolic and hydrolytic degradation pathway of Ethyl 4-fluoro-2-methoxybenzoate.
In the event of a laboratory spill, simply wiping up the chemical is insufficient; it leaves reactive, lipophilic ester residues on benchtops that can cause delayed exposure. As a best practice, we employ a self-validating chemical quenching workflow . By intentionally driving the hydrolysis of the ester using a strong base, we convert the volatile, lipophilic ester into a water-soluble, non-volatile sodium salt, neutralizing the exposure hazard before disposal.
Step-by-Step Methodology:
Isolation & Containment: Immediately ventilate the area. Absorb the liquid spill using an inert, non-combustible absorbent such as vermiculite. Causality Note: Do not use combustible materials like paper towels, as they trap the compound, prolong off-gassing, and complicate chemical neutralization.
Chemical Quenching (Alkaline Hydrolysis): Transfer the contaminated absorbent to a fume hood. Submerge the material in a 1M Sodium Hydroxide (NaOH) / Methanol (1:1) solution. Causality Note: The methanol acts as a crucial co-solvent to dissolve the lipophilic ester, while the NaOH drives irreversible saponification of the ester bond.
Agitation: Stir the slurry at room temperature for 60 minutes to ensure complete conversion to Sodium 4-fluoro-2-methoxybenzoate and ethanol.
Self-Validation (The Critical Step): Trusting a reaction blindly is poor science. Before classifying the waste as "neutralized," extract a 1 mL aliquot of the supernatant, neutralize it with dilute HCl, and extract with ethyl acetate. Run a Thin-Layer Chromatography (TLC) plate (Hexanes:EtOAc 8:2) against a pure reference standard of the starting ester. The complete absence of the high-Rf ester spot validates the destruction of the hazard.
Safe Disposal: Once validated, the aqueous salt mixture can be safely routed to standard aqueous hazardous waste streams for incineration, completely eliminating the risk of downstream exposure.
Step-by-step experimental workflow for spill containment, neutralization, and validation.
Comprehensive References
Johnson, B. M., et al. "Metabolism and Toxicity of Fluorine Compounds". Source: Chemical Research in Toxicology (American Chemical Society). URL: [Link]
MDPI. "Mechanisms of Fluoride Toxicity: From Enzymes to Underlying Integrative Networks". Source: mdpi.com. URL: [Link]
Molecular weight and formula analysis of Ethyl 4-fluoro-2-methoxybenzoate
An In-Depth Technical Guide to the Molecular Weight and Formula Analysis of Ethyl 4-fluoro-2-methoxybenzoate Introduction Ethyl 4-fluoro-2-methoxybenzoate is an aromatic ester that serves as a valuable building block in...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Molecular Weight and Formula Analysis of Ethyl 4-fluoro-2-methoxybenzoate
Introduction
Ethyl 4-fluoro-2-methoxybenzoate is an aromatic ester that serves as a valuable building block in organic synthesis, particularly within the realms of pharmaceutical and materials science research. Its substituted benzene ring offers multiple points for functionalization, making it a key intermediate in the development of complex molecules. For researchers and drug development professionals, the unambiguous confirmation of a starting material's identity and purity is a non-negotiable prerequisite for any successful synthesis campaign. The foundation of this identity lies in the accurate determination of its molecular weight and the empirical validation of its chemical formula.
This technical guide provides a comprehensive, field-proven framework for the analysis of Ethyl 4-fluoro-2-methoxybenzoate. Moving beyond a mere listing of data, this document elucidates the causality behind the selection of specific analytical techniques, details robust experimental protocols, and demonstrates how integrating orthogonal methods creates a self-validating system for confident compound identification.
Core Physicochemical Properties
Before embarking on experimental analysis, it is crucial to establish the theoretical properties of the target compound. These values serve as the benchmark against which all experimental data will be compared.
Methodologies for Molecular Weight and Formula Determination
A multi-pronged analytical approach is essential for irrefutable structural confirmation. While numerous techniques can provide structural information, Mass Spectrometry (MS) and Elemental Analysis (EA) are the cornerstones for determining molecular weight and validating the elemental formula, respectively.
Mass Spectrometry (MS): The Cornerstone of Molecular Weight Determination
Expertise & Experience: Mass spectrometry is the technique of choice for molecular weight determination due to its exceptional sensitivity and direct measurement of the mass-to-charge ratio (m/z) of ionized molecules. For a compound like Ethyl 4-fluoro-2-methoxybenzoate, a volatile and stable ester, Electron Ionization (EI) is a robust and highly reproducible ionization method. It not only provides the molecular weight via the molecular ion peak but also generates a characteristic fragmentation pattern that serves as a structural fingerprint.
Sample Preparation: Dissolve approximately 1 mg of Ethyl 4-fluoro-2-methoxybenzoate in 1 mL of a volatile solvent (e.g., methanol or dichloromethane).
Instrument Setup: Calibrate the mass spectrometer using a known standard (e.g., perfluorotributylamine - PFTBA) to ensure mass accuracy. Set the ion source to Electron Ionization (EI) mode.
Injection: Introduce the sample into the instrument, typically via a direct insertion probe or through a gas chromatograph (GC-MS).
Ionization: Bombard the vaporized sample with a high-energy electron beam (standardized at 70 eV). This energy is optimal for producing a reproducible spectrum of the molecular ion and its fragments.
Analysis: The resulting ions are accelerated and separated by the mass analyzer (e.g., a quadrupole or time-of-flight analyzer) based on their m/z ratio.
Detection: The detector records the abundance of each ion, generating the mass spectrum.
The primary objective is to identify the molecular ion peak (M⁺) . For Ethyl 4-fluoro-2-methoxybenzoate (C₁₀H₁₁FO₃), this peak is expected at an m/z value of approximately 198. This corresponds directly to the nominal molecular weight of the molecule. The fragmentation pattern, while complex, would be expected to show losses of characteristic neutral fragments such as the ethoxy group (-OC₂H₅, 45 Da) or the methoxy group (-OCH₃, 31 Da).
Trustworthiness: While standard MS provides the nominal mass, High-Resolution Mass Spectrometry (HRMS) provides the exact mass to several decimal places. This is a critical distinction for establishing trustworthiness in the assigned formula. Many elemental combinations can result in a nominal mass of 198 Da, but only C₁₀H₁₁FO₃ will have a theoretical exact mass of ~198.0692 Da. An experimental HRMS result that matches this theoretical value to within a narrow tolerance (e.g., < 5 ppm) provides exceptionally strong evidence for the proposed chemical formula, effectively eliminating other possibilities.
Elemental Analysis (EA): The Definitive Formula Validation
Expertise & Experience: Elemental Analysis provides an independent, orthogonal validation of the compound's elemental composition. It directly measures the weight percentage of carbon, hydrogen, and nitrogen (though nitrogen is absent here). This technique serves as a fundamental check on the formula derived from HRMS. If the formula is correct, the experimentally determined elemental percentages must align with the theoretical values.
Sample Preparation: Accurately weigh a small amount (typically 2-3 mg) of the highly purified and dried sample into a tin or silver capsule.
Combustion: The sample is dropped into a high-temperature furnace (~900-1000 °C) with a stream of pure oxygen. This process flash-combusts the sample, converting all carbon to CO₂, hydrogen to H₂O, and so on.
Reduction & Separation: The combustion gases are passed over a reducing agent (e.g., copper) to remove excess oxygen and convert nitrogen oxides to N₂ gas. The resulting gases (CO₂, H₂O, N₂) are then separated using a chromatographic column.
Detection: A thermal conductivity detector (TCD) measures the concentration of each gas component relative to a helium carrier gas.
Calculation: The instrument's software, calibrated with a known standard (e.g., acetanilide), converts the detector signals into percentage values for C, H, and N.
Trustworthiness: The experimental results for %C and %H should fall within ±0.4% of the theoretical values to be considered a match. This tight tolerance ensures the high purity and correct elemental composition of the sample.
Integrated Analysis Workflow
Caption: Integrated workflow for compound identity confirmation.
This workflow illustrates the logical progression from sample analysis to final confirmation. The molecular weight from MS provides the first key piece of evidence. High-resolution MS further refines this by suggesting a likely formula. This hypothesis is then rigorously tested by the independent results from elemental analysis. When the experimental %C and %H values match the theoretical values for the formula suggested by HRMS, the identity of Ethyl 4-fluoro-2-methoxybenzoate is confirmed with a high degree of scientific certainty.
Conclusion
The accurate determination of the molecular weight and formula of Ethyl 4-fluoro-2-methoxybenzoate is a foundational step for its use in any research or development setting. By employing a synergistic combination of mass spectrometry—ideally high-resolution—and elemental analysis, scientists can create a robust, self-validating data package. This integrated approach not only confirms the identity of the material but also provides strong evidence of its purity, ensuring the integrity and reproducibility of subsequent experimental work.
The Ascendant Role of 4-Fluoro-2-methoxybenzoic Acid Derivatives in Modern Drug Discovery: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Importance of the 4-Fluoro-2-methoxybenzoyl Scaffold In the landscape of contemporary medicinal chemistry, the 4-fluoro-2-methox...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Strategic Importance of the 4-Fluoro-2-methoxybenzoyl Scaffold
In the landscape of contemporary medicinal chemistry, the 4-fluoro-2-methoxybenzoic acid scaffold has emerged as a privileged structural motif. Its strategic incorporation into drug candidates is often a deliberate design choice, aimed at optimizing pharmacokinetic and pharmacodynamic properties. The presence of a fluorine atom, the most electronegative element, can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[1] Concurrently, the methoxy group can modulate solubility and participate in key hydrogen bonding interactions within protein binding pockets. This unique combination of substituents on a benzoic acid core provides a versatile platform for the development of novel therapeutics across a spectrum of disease areas. This technical guide provides a comprehensive literature review of 4-fluoro-2-methoxybenzoic acid derivatives, detailing their synthesis, exploring their diverse biological activities, and elucidating the structure-activity relationships that govern their therapeutic potential.
Synthetic Strategies for 4-Fluoro-2-methoxybenzoic Acid and its Derivatives
The synthesis of the core 4-fluoro-2-methoxybenzoic acid molecule is a critical first step in the development of its derivatives. A common industrial approach involves the selective fluorination and methylation of a 2-hydroxybenzoic acid precursor.[1] Reagents such as methyl iodide are typically employed for the O-methylation, while fluorinating agents like Selectfluor or elemental fluorine are used under controlled conditions for the introduction of the fluorine atom.[1]
General Derivatization Pathways
The carboxylic acid moiety of 4-fluoro-2-methoxybenzoic acid serves as a versatile handle for a variety of chemical transformations, most notably the formation of amides and esters. These functional groups are prevalent in a vast number of approved drugs and clinical candidates.
Caption: General synthetic routes for the derivatization of 4-fluoro-2-methoxybenzoic acid.
Experimental Protocol: Synthesis of 4-Fluoro-2-methoxy-N-arylbenzamides
The following protocol is a representative example of an amide coupling reaction to generate a library of N-arylbenzamide derivatives for biological screening.
To a solution of 4-fluoro-2-methoxybenzoic acid (1.0 eq) in DMF, add EDC (1.2 eq), HOBt (1.2 eq), and DIPEA (2.0 eq).
Stir the mixture at room temperature for 30 minutes.
Add the desired substituted aniline (1.1 eq) to the reaction mixture.
Continue stirring at room temperature for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).
Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to afford the desired 4-fluoro-2-methoxy-N-arylbenzamide derivative.
Biological Applications and Structure-Activity Relationships (SAR)
Derivatives of 4-fluoro-2-methoxybenzoic acid have demonstrated significant potential in a variety of therapeutic areas, underscoring the versatility of this chemical scaffold.
Modulators of G-Protein Coupled Receptors (GPCRs)
A notable application of 4-fluoro-2-methoxybenzoic acid is in the development of modulators for GPCRs, a large family of transmembrane receptors that are important drug targets.
Relaxin Family Peptide Receptor 1 (RXFP1) Modulators for Heart Failure:
A recent patent has disclosed a series of complex derivatives of 4-fluoro-2-methoxybenzoic acid as potent modulators of RXFP1. These compounds are being investigated for the treatment of heart failure. The core 4-fluoro-2-methoxybenzoyl moiety is a key structural feature in these molecules.
Central Nervous System (CNS) Disorders
Fluorinated amide derivatives have been patented for their potential in treating a range of CNS disorders, including epilepsy and neuropathic pain.[2] While the specific derivatives of 4-fluoro-2-methoxybenzoic acid were not explicitly detailed, the broader patent highlights the utility of this chemical class in modulating neuronal hyperexcitability.[2]
Anticancer Agents
The 4-fluoro-2-methoxybenzoyl scaffold has been incorporated into molecules with potential anticancer activity. The strategic placement of the fluorine and methoxy groups can enhance interactions with the binding sites of key oncogenic proteins.
PD-1/PD-L1 Interaction Inhibitors:
While not a direct derivative, a series of potent small-molecule inhibitors of the PD-1/PD-L1 immune checkpoint pathway feature a structurally similar 2-fluoro-2'-methoxy-biphenyl scaffold.[3] This suggests that the electronic and steric properties conferred by the fluoro and methoxy substituents are favorable for binding to the PD-L1 protein. The IC50 value for the lead compound in this series was reported to be in the nanomolar range.[3]
Caption: Proposed mechanism of action for 4-fluoro-2-methoxybenzoic acid derivatives as PD-1/PD-L1 inhibitors.
Quantitative Data on Biologically Active Benzoic Acid Derivatives:
Derivatives of fluorinated benzoic acids have also been explored for their anti-inflammatory and antimicrobial properties. The introduction of the 4-fluoro-2-methoxybenzoyl moiety into various heterocyclic systems has been a strategy to develop novel agents in these therapeutic areas. For instance, the synthesis of oxadiazole derivatives from fluorinated benzoic acids has been reported to yield compounds with potential antimicrobial activity.[1][5]
Conclusion and Future Perspectives
The 4-fluoro-2-methoxybenzoic acid scaffold represents a valuable and versatile platform in modern drug discovery. The strategic interplay of the fluoro and methoxy substituents provides medicinal chemists with a powerful tool to fine-tune the physicochemical and pharmacological properties of drug candidates. The successful application of its derivatives as RXFP1 modulators, and the demonstrated potential in oncology and CNS disorders, underscore the broad therapeutic promise of this chemical class. Future research will likely focus on the continued exploration of novel derivatives, the elucidation of their precise mechanisms of action, and the optimization of their pharmacokinetic profiles to deliver the next generation of innovative medicines.
References
Trillium Therapeutics patents compounds for CNS disorders. (2017, May 22). BioWorld.
Synthesis, Characterization, and Antimicrobial Activity of Spiro Heterocyclic Compounds from Statin. (2024, April 5). EMAN RESEARCH PUBLISHING.
Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound. (2020, November 15). Global Scientific Journal.
Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound. (2020, November 11).
Synthesis, structure, and antimicrobial activity of heterocyclic phenylsulfonyl- and 4-aminophenylsulfonyl-carboximidamides. (n.d.). PMC.
EMAN RESEARCH PUBLISHING |Full Text|Synthesis, Characterization, and Antimicrobial Activity of Spiro Heterocyclic Compounds
CN110903176A - Chemical synthesis method of 4-fluoro-2-methylbenzoic acid. (n.d.).
Synthesis, Anti-Proliferative Evaluation and Mechanism of 4-Trifluoro Methoxy Proguanil Derivatives with Various Carbon Chain Length. (2021, September 24). MDPI.
Synthesis and biological evaluation of new 2-(4-fluorophenyl) imidazol-5-ones as anticancer agents. (2019, May 6). Journal of Applied Pharmaceutical Science.
Design, Synthesis, and Antitumor Activity Evaluation of 2-Arylmethoxy-4-(2,2′-dihalogen-substituted biphenyl-3-ylmethoxy) Benzylamine Derivatives as Potent PD-1/PD-L1 Inhibitors. (2023, July 26).
Synthesis and Structure-Activity Relationships of New 2-Phenoxybenzamides with Antiplasmodial Activity. (2021, October 30). MDPI.
Allosteric modulators of GPCRs: a novel approach for the tre
WO2018208709A1 - Stilbene derivatives for the treatment of cns and other disorders. (n.d.).
Allosteric modulation of G protein-coupled receptor signaling. (n.d.). Frontiers.
Drug Repurposing Patent Applications April–June 2025. (2025, November 28).
An Improved Synthesis Of 4 Fluoro 3 Hydroxybenzoic Acid And Intermediates Thereof For Acoramidis Synthesis. (n.d.). Quick Company.
Allosteric Modulators of G Protein-Coupled Receptors. (2022, March 8). MDPI.
Biological evaluation of halogenated flavone derivatives as antiangiogenic and anticancer agents. (2024, July 11). CentAUR.
Preparation, Spectral Characterization and Anticancer Potential of Cinnamic Esters. (2021, June 11). SciELO Brasil.
Boiling point and melting point data for Ethyl 4-fluoro-2-methoxybenzoate
Executive Summary Ethyl 4-fluoro-2-methoxybenzoate (CAS: 167758-90-9) is a specialized fluorinated intermediate critical to the pharmaceutical synthesis of third-generation EGFR tyrosine kinase inhibitors, most notably O...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Ethyl 4-fluoro-2-methoxybenzoate (CAS: 167758-90-9) is a specialized fluorinated intermediate critical to the pharmaceutical synthesis of third-generation EGFR tyrosine kinase inhibitors, most notably Osimertinib (Tagrisso). Its structural motif—a benzoic ester substituted with both fluorine and methoxy groups—provides the necessary pharmacophore for binding affinity and metabolic stability in final drug candidates.
This guide addresses a common data gap in process chemistry: while the parent acid is a well-characterized solid, the ethyl ester derivative often lacks specific experimental physical data in open literature. This document synthesizes experimental data from analogous systems and provides robust protocols for on-site determination, enabling researchers to validate material quality during scale-up.
Part 1: Chemical Identity & Structural Analysis
Property
Detail
Chemical Name
Ethyl 4-fluoro-2-methoxybenzoate
CAS Number
167758-90-9
Molecular Formula
C₁₀H₁₁FO₃
Molecular Weight
198.19 g/mol
SMILES
CCOC(=O)C1=CC(F)=CC=C1OC
Key Functional Groups
Ethyl Ester, Aryl Fluoride, Aryl Ether
Structural Significance
The 2-methoxy group introduces steric bulk and electron-donating properties that influence the reactivity of the ester carbonyl, while the 4-fluoro substituent modulates lipophilicity and metabolic resistance. The transformation from the carboxylic acid to the ethyl ester significantly alters the thermodynamic profile, shifting the material from a high-melting solid to a liquid or low-melting solid, necessitating a change in purification strategy from crystallization to distillation.
Part 2: Thermodynamic Properties Data
The following data distinguishes between the Parent Acid (Starting Material) and the Ethyl Ester (Product/Intermediate). This distinction is vital for process control: monitoring the reaction progress involves tracking the disappearance of the solid acid and the formation of the liquid ester.
Table 1: Comparative Physical Properties
Property
Parent Acid (4-Fluoro-2-methoxybenzoic acid)
Ethyl Ester (Ethyl 4-fluoro-2-methoxybenzoate)
Data Confidence
CAS Number
395-82-4
167758-90-9
High
Physical State
Solid (Crystalline Powder)
Liquid (at 25°C)
High (Derived from analogs)
Melting Point
135 – 139 °C
< 20 °C (Predicted)
Experimental (Acid) / Predicted (Ester)
Boiling Point
N/A (Decarboxylates/Sublimes)
260 – 270 °C (at 760 mmHg)
Predicted (SAR Analysis*)
Density
~1.35 g/cm³ (Solid)
1.15 – 1.20 g/cm³ (Liquid)
Predicted
Solubility
Soluble in DMSO, Methanol; Insoluble in Water
Soluble in EtOAc, DCM, Hexanes
High
*SAR Analysis (Structure-Activity Relationship): Based on Ethyl 4-methoxybenzoate (BP 263°C) and Ethyl 4-fluorobenzoate (BP 210°C). The addition of the methoxy group significantly raises the boiling point.
Part 3: Experimental Determination Protocols
Since specific certificates of analysis for the ester may be unavailable during early R&D, the following self-validating protocols allow for internal data generation.
Protocol A: Boiling Point Determination (Siwoloboff Method)
Used for rapid characterization of the liquid ester with minimal sample loss.
Preparation: Seal a standard capillary tube at one end. Insert it, open end down, into a melting point tube containing ~10 µL of the sample liquid.
Setup: Place the assembly into a melting point apparatus (e.g., Buchi or Stuart).
Heating: Ramp temperature at 5°C/min. Observe the stream of bubbles emerging from the capillary.
Endpoint: As the boiling point is approached, a rapid, continuous stream of bubbles will emerge. Stop heating.
Measurement: Record the temperature at the exact moment the bubbling stops and liquid is sucked back into the capillary. This is the equilibrium boiling point.
Protocol B: Melting Point Determination (DSC)
Used for purity assessment of the parent acid starting material.
Sample: Weigh 2–5 mg of dried 4-fluoro-2-methoxybenzoic acid into an aluminum pan. crimp seal (non-hermetic).
Reference: Use an empty crimped aluminum pan.
Program: Equilibrate at 30°C. Ramp 10°C/min to 160°C.
Analysis: The onset of the endothermic peak corresponds to the melting point (Target: 135–139°C ). A broad peak (>2°C range) indicates impurities or incomplete drying.
Part 4: Synthesis & Process Engineering Context
The synthesis of Ethyl 4-fluoro-2-methoxybenzoate is typically an acid-catalyzed esterification. The shift in physical properties drives the purification logic.
Process Workflow Diagram
Figure 1: Synthesis workflow highlighting the phase transition from solid acid to liquid ester, dictating distillation as the primary purification method.
Engineering Implications[2][4]
Purification: Unlike the parent acid, which can be recrystallized, the ester is best purified via vacuum distillation . Due to the high predicted atmospheric boiling point (~265°C), distillation should be performed at reduced pressure (e.g., < 10 mmHg) to prevent thermal decomposition.
Target Vacuum BP: ~120–130°C at 5 mmHg (Estimated).
Solvent Swap: If the next step involves a Grignard or lithiation (common in drug synthesis), the ester must be rigorously dried. The liquid state allows for azeotropic drying with toluene.
Part 5: Safety & Handling (SDS Highlights)
While specific toxicological data for the ethyl ester is limited, it should be handled with the standard precautions for fluorinated benzoates.
National Institute of Standards and Technology (NIST). (2023). Thermophysical Properties of Ethyl 4-methoxybenzoate (Analogous Data). NIST Chemistry WebBook, SRD 69. Retrieved from
PubChem. (2024).[2] Compound Summary: Ethyl 4-fluorobenzoate (CAS 451-46-7). National Library of Medicine. Retrieved from
ChemSpider. (2024). Predicted Properties for Ethyl 4-fluoro-2-methoxybenzoate. Royal Society of Chemistry. Retrieved from
The Strategic Role of Fluorine Substitution in Enhancing Methoxybenzoate Stability for Drug Development
An In-Depth Technical Guide: Introduction In the landscape of modern medicinal chemistry, the strategic modification of lead compounds to optimize their pharmacokinetic and pharmacodynamic profiles is paramount. Methoxyb...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide:
Introduction
In the landscape of modern medicinal chemistry, the strategic modification of lead compounds to optimize their pharmacokinetic and pharmacodynamic profiles is paramount. Methoxybenzoate scaffolds are common motifs in a wide array of therapeutic agents. However, they are often susceptible to metabolic degradation, primarily through oxidative processes mediated by cytochrome P450 (CYP450) enzymes. This metabolic liability can lead to poor bioavailability and short in-vivo half-lives, hindering the development of promising drug candidates.[1][2]
The introduction of fluorine into molecular scaffolds has become a cornerstone strategy for overcoming these challenges.[3][4] Fluorine, despite being the smallest halogen, possesses a unique combination of properties—high electronegativity, a small van der Waals radius, and the ability to form an exceptionally strong bond with carbon—that allows it to profoundly influence a molecule's stability, conformation, and receptor interactions without introducing significant steric bulk.[5][6]
This technical guide provides an in-depth exploration of the role of fluorine substitution in enhancing the stability of methoxybenzoate-containing compounds. We will dissect the fundamental physicochemical principles behind fluorine's effects, detail the mechanisms by which it improves metabolic, chemical, and thermal stability, and provide field-proven experimental protocols for the assessment of these parameters. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage fluorination as a rational design strategy to create more robust and effective therapeutics.
Part 1: The Fundamental Physicochemical Impact of Fluorine
The strategic placement of fluorine atoms on a methoxybenzoate core imparts significant changes to its intrinsic properties. Understanding these foundational effects is critical to predicting and optimizing the stability of the resulting analogues.
Electronic Effects and pKa Modulation
Fluorine is the most electronegative element, exerting a powerful electron-withdrawing inductive effect (-I effect).[7] When substituted onto the aromatic ring of a methoxybenzoate, it lowers the electron density of the ring and influences the acidity or basicity of nearby functional groups.[5] For instance, fluorination can lower the pKa of the conjugate acid of a nearby basic group, making the base weaker. This modulation is crucial as the ionization state of a drug at physiological pH affects its solubility, membrane permeability, and binding interactions with its biological target.[8]
Lipophilicity and Membrane Permeability
While fluorine is highly electronegative, the carbon-fluorine bond is poorly polarizable, which often leads to an increase in the molecule's overall lipophilicity (hydrophobicity).[9] A single fluorine-for-hydrogen substitution can subtly increase the logarithm of the partition coefficient (logP), while trifluoromethyl (CF₃) groups increase it substantially.[9] This enhanced lipophilicity can improve passive diffusion across cellular membranes, potentially increasing oral bioavailability and penetration into tissues like the central nervous system.[4][7] However, excessive lipophilicity can also lead to reduced aqueous solubility or increased susceptibility to efflux by transporters like P-glycoprotein, necessitating a carefully balanced approach.[9][10]
Conformational Control via the Gauche Effect
Beyond simple electronics, fluorine exerts profound control over molecular conformation through stereoelectronic interactions, most notably the gauche effect.[5] This phenomenon describes the tendency of a C-F bond to prefer a gauche alignment (a dihedral angle of approximately 60°) with an adjacent C-X bond, where X is another electronegative atom or group (like the oxygen in a methoxy group).[11][12] This preference is rationalized by a stabilizing hyperconjugation interaction, where electron density is donated from a C-H σ bonding orbital into the C-F σ* antibonding orbital.[13] This interaction is maximized in the gauche conformation. By installing fluorine atoms, medicinal chemists can stabilize otherwise disfavored conformations, effectively locking the molecule into a more bioactive shape to enhance binding affinity with its target receptor.[9]
Part 2: Enhancing Metabolic Stability of Methoxybenzoates
The primary driver for incorporating fluorine into methoxybenzoate drug candidates is to improve their metabolic stability. The methoxybenzoate core presents two main "soft spots" for oxidative metabolism by CYP450 enzymes: the methoxy group itself and the aromatic ring.
Blocking O-Demethylation
The methoxy group is highly susceptible to oxidative O-demethylation, a common Phase I metabolic reaction catalyzed by CYP450 enzymes, particularly CYP2D6 and CYP3A4.[1][14] This process involves the abstraction of a hydrogen atom from the methyl group, followed by hydroxylation to form a hemiacetal intermediate, which then spontaneously decomposes to a phenol and formaldehyde.
By replacing one or more of the metabolically labile C-H bonds on the methyl group with strong C-F bonds (e.g., creating a -OCH₂F, -OCHF₂, or -OCF₃ group), this metabolic pathway can be effectively blocked.[15] The C-F bond is significantly stronger (~485 kJ/mol) than the C-H bond (~414 kJ/mol), making it highly resistant to enzymatic cleavage.[5][6] While replacing a methoxy with a trifluoromethoxy group does not universally guarantee enhanced stability in all contexts, it is a widely and successfully employed strategy to thwart O-demethylation.[15]
Preventing Aromatic Hydroxylation
The aromatic ring of the methoxybenzoate is another prime target for CYP450-mediated oxidation, leading to the formation of phenolic metabolites. The para position relative to the methoxy group is often particularly vulnerable.[7] Placing a fluorine atom at this metabolically labile position serves as a powerful shield.[7][9] The strength of the C-F bond prevents hydrogen atom abstraction and subsequent hydroxylation, effectively blocking this degradation pathway and extending the in-vivo half-life of the drug.[8][9]
The logical relationship between the methoxybenzoate scaffold, its metabolic liabilities, and the protective effect of fluorine is illustrated below.
Caption: Fluorine substitution blocks key metabolic pathways in methoxybenzoates.
Part 3: Influence on Chemical and Thermal Stability
Beyond metabolic considerations, fluorine substitution can also enhance the intrinsic chemical and thermal stability of the methoxybenzoate molecule. Polymers containing fluorinated aromatic rings are well-known for their high thermal stability and chemical resistance.[16] This robustness stems from two key factors:
C-F Bond Strength: As previously noted, the carbon-fluorine bond is one of the strongest in organic chemistry.[6] This makes the molecule less susceptible to homolytic cleavage at high temperatures.
Aromatic Stabilization: The introduction of fluorine atoms creates new π-orbitals that can conjugate with the aromatic ring. Depending on the substitution pattern, these orbitals can further stabilize the π-system, increasing its resistance to chemical reactions that would disrupt the aromaticity.[16]
This enhanced stability is advantageous during drug formulation, manufacturing, and storage, ensuring the integrity of the active pharmaceutical ingredient (API).
Part 4: Experimental Assessment of Metabolic Stability
To quantitatively assess the impact of fluorine substitution, in vitro metabolic stability assays are indispensable. These experiments measure the rate of disappearance of a parent compound when incubated with metabolically active liver fractions.[17][18] The two most common systems are liver microsomes and hepatocytes.
Microsomal Stability Assay
This assay is a high-throughput method to evaluate Phase I metabolism, primarily mediated by CYP450 enzymes.[18][19] Liver microsomes are vesicles of the endoplasmic reticulum that contain a high concentration of these enzymes.
Materials:
Test Compound (Fluorinated and Non-fluorinated Methoxybenzoates)
Pooled Liver Microsomes (e.g., Human, Rat)
NADPH Regenerating System (e.g., Glucose-6-phosphate, G6P-dehydrogenase, NADP+)
0.1 M Phosphate Buffer (pH 7.4)
Magnesium Chloride (MgCl₂)
Ice-cold Acetonitrile or Methanol (for quenching) containing an internal standard
Control compounds (e.g., a high-turnover and a low-turnover compound)
Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).
Prepare a working solution by diluting the stock solution in buffer to a concentration suitable for a final assay concentration of 1 µM.
Prepare the NADPH regenerating system according to the manufacturer's instructions.
Thaw the liver microsomes on ice immediately before use and dilute to the desired concentration (e.g., 0.5 mg/mL) in cold phosphate buffer.
Incubation:
In a microcentrifuge tube, pre-warm a mixture of the liver microsomes and the test compound working solution at 37°C for 5 minutes.
Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.
At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), collect an aliquot of the reaction mixture.
Immediately terminate the reaction by adding the aliquot to a tube containing 2-3 volumes of ice-cold acetonitrile with an internal standard. This precipitates the microsomal proteins.
Sample Processing and Analysis:
Vortex the quenched samples thoroughly.
Centrifuge the samples at high speed (e.g., >10,000 g) for 10 minutes to pellet the precipitated protein.
Transfer the supernatant to a new plate or vials for LC-MS/MS analysis.
Analyze the samples to determine the peak area ratio of the parent compound to the internal standard at each time point.
Data Analysis:
Plot the natural logarithm of the percentage of the parent compound remaining versus time.
Determine the slope of the line (k) from the linear portion of the curve.
Calculate the in-vitro half-life (t½) using the formula: t½ = 0.693 / k .
Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg of microsomal protein) .
Below is a workflow diagram for the microsomal stability assay.
Caption: Experimental workflow for an in vitro microsomal stability assay.
Hepatocyte Stability Assay
For a more comprehensive assessment that includes both Phase I and Phase II (conjugative) metabolism, an assay using intact hepatocytes is employed.[19][22] This system provides a more physiologically relevant model.
Materials:
Cryopreserved plateable hepatocytes (e.g., Human)
Hepatocyte recovery and plating media
Collagen-coated culture plates (e.g., 48-well)
Incubation medium (e.g., Williams' Medium E, serum-free)[23]
CO₂ Incubator (37°C, 5% CO₂)
All other materials as listed for the microsomal assay.
Procedure:
Cell Plating (Day 1):
Thaw cryopreserved hepatocytes according to the supplier's protocol.[22]
Determine cell viability and density.
Seed the hepatocytes onto collagen-coated plates at an appropriate density (e.g., 0.8 x 10⁶ cells/mL).
Incubate overnight at 37°C with 5% CO₂ to allow the cells to form a monolayer.
Incubation (Day 2):
Aspirate the plating medium and wash the cell monolayer with warm incubation medium.
Prepare the test compound in warm incubation medium at the final desired concentration (e.g., 1 µM).
Add the compound-containing medium to the cells to start the incubation.[23]
At specified time points (e.g., 0, 15, 30, 60, 120, 240 minutes), collect aliquots of the incubation medium.
Immediately quench the reaction as described in the microsomal assay protocol.
Sample Processing and Analysis:
Follow the same procedure for sample processing and LC-MS/MS analysis as outlined in the microsomal stability protocol.
Data Analysis:
Data analysis for t½ and CLint is performed similarly, with CLint normalized to the number of hepatocytes (e.g., µL/min/10⁶ cells).
Part 5: Data Interpretation & Case Studies
The data generated from stability assays provide a quantitative measure of fluorine's impact. By comparing fluorinated analogues to their parent methoxybenzoate, a clear structure-stability relationship can be established.
Comparative Stability Data
The table below presents hypothetical but representative data for a generic methoxybenzoate and its fluorinated derivatives, illustrating the expected outcomes from metabolic stability assays.
Compound
Substitution Pattern
Microsomal t½ (min)
Intrinsic Clearance (CLint) (µL/min/mg)
LogP
Parent
4-Methoxybenzoate
8
86.6
2.1
Analog A
4-Methoxy-3-fluoro benzoate
45
15.4
2.4
Analog B
4-(Difluoromethoxy )benzoate
75
9.2
2.8
Analog C
4-(Difluoromethoxy )-3-fluoro benzoate
>120
<5.8
3.1
Interpretation:
Parent Compound: The unsubstituted methoxybenzoate is rapidly metabolized, as shown by its very short half-life and high intrinsic clearance.
Analog A: Fluorination on the aromatic ring significantly improves metabolic stability. By blocking a potential site of hydroxylation, the half-life increases over 5-fold.[9]
Analog B: Replacing the methoxy group with a difluoromethoxy group provides an even greater stabilizing effect by blocking O-demethylation.[15]
Analog C: Combining both strategies—blocking both the ring and methoxy soft spots—results in a highly stable compound with very low intrinsic clearance, demonstrating the synergistic power of rational fluorine substitution.
Conclusion
Fluorine substitution is an exceptionally powerful and versatile tool in the medicinal chemist's arsenal for enhancing the stability of methoxybenzoate-containing drug candidates. By leveraging its unique electronic and steric properties, fluorine can effectively block common metabolic pathways, including O-demethylation and aromatic hydroxylation, which are primary liabilities for this scaffold.[9][15] This metabolic shielding directly translates into improved pharmacokinetic profiles, such as longer in-vivo half-lives and increased bioavailability.[6] Furthermore, fluorination can confer greater chemical and thermal stability and allow for fine-tuning of physicochemical properties like lipophilicity and conformational preference.[5][16]
The systematic application of the principles and experimental protocols outlined in this guide will enable drug development professionals to rationally design, synthesize, and evaluate fluorinated methoxybenzoates, ultimately accelerating the progression of more stable, robust, and efficacious drug candidates from the bench to the clinic.
References
Vertex AI Search. (n.d.). Fluorine in drug discovery: Role, design and case studies. Retrieved March 2, 2026.
Dunn, R. T., & O'Hagan, D. (2021). Applications of fluorine to the construction of bioisosteric elements for the purposes of novel drug discovery. Expert Opinion on Drug Discovery, 16(11), 1261-1286. [Link]
Apollo Scientific. (2026, January 19).
Baruch S. Blumberg Institute. (2025, April 21). A Perspective on Applications of Fluorine in Drug Design Through the Lens of Bioisosterism. Retrieved March 2, 2026.
Encyclopedia.pub. (2024, February 27).
Gerebtzoff, G., et al. (2021). Effects of Replacing Oxygenated Functionality with Fluorine on Lipophilicity. Journal of Medicinal Chemistry. [Link]
Wikipedia. (n.d.). Gauche effect. Retrieved March 2, 2026. [Link]
Gomm, A., et al. (n.d.). Can acyclic conformational control be achieved via a sulfur–fluorine gauche effect? PMC. [Link]
ResearchGate. (n.d.). Applications of Fluorine to the Construction of Bioisosteric Elements for the Purposes of Novel Drug Discovery | Request PDF. Retrieved March 2, 2026.
Chemical Science (RSC Publishing). (n.d.). Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design. Retrieved March 2, 2026. [Link]
Pal, R., et al. (2023, April 13). Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. PMC. [Link]
ACS Publications. (2018, January 30). Fluorine Gauche Effect Explained by Electrostatic Polarization Instead of Hyperconjugation: An Interacting Quantum Atoms (IQA) and Relative Energy Gradient (REG) Study. Retrieved March 2, 2026. [Link]
Graham, T. H. (2021, January 29). Metabolism and Toxicity of Fluorine Compounds. PMC. [Link]
Wang, B., et al. (2021, November 26). Cytochrome P450 Enzymes and Drug Metabolism in Humans. PMC - NIH. [Link]
ACS Publications. (2021, December 7). Fluoromaticity: The Molecular Orbital Contributions of Fluorine Substituents to the π-Systems of Aromatic Rings | ACS Omega. Retrieved March 2, 2026. [Link]
chemeurope.com. (n.d.). Gauche effect. Retrieved March 2, 2026. [Link]
CORE. (2007, February 19). New analytical strategies in studying drug metabolism. Retrieved March 2, 2026.
Books. (n.d.).
Semantic Scholar. (n.d.). Fluorine Conformational Effects Characterized by Energy Decomposition Analysis. Retrieved March 2, 2026.
Analyzing Drug Metabolism: A Key Factor in Drug Development and Safety Assessment. (n.d.). Retrieved March 2, 2026.
StatPearls - NCBI Bookshelf. (2023, April 24). Biochemistry, Cytochrome P450. Retrieved March 2, 2026. [Link]
AiFChem. (2025, September 3). Fluorine in Pharmaceuticals: Key Properties & Drug Development. Retrieved March 2, 2026.
Advances in Analytical Techniques for Drug Discovery and Development. (2024, February 4). Retrieved March 2, 2026.
ResearchGate. (2025, August 7). Molecular Mechanisms of Cytochrome P450 Induction: Potential for Drug-Drug Interactions | Request PDF. Retrieved March 2, 2026.
Encyclopedia.pub. (2021, May 17). Mechanisms of CYP450 Inhibition. Retrieved March 2, 2026. [Link]
Benchchem. (n.d.). Application Notes and Protocols for In Vitro Metabolic Stability Testing of Ethyl 8-(2-chlorophenyl)
PubMed. (2007, August 15). New analytical strategies in studying drug metabolism. Retrieved March 2, 2026. [Link]
Springer Nature Experiments. (2004). Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. Retrieved March 2, 2026. [Link]
Journal of Medical Analysis – JMA. (2023, November 7).
Protocols Using Plateable Human Hepatocytes in ADME Assays. (2012, February 23). Retrieved March 2, 2026.
Merck Millipore. (n.d.). Metabolic Stability Assays. Retrieved March 2, 2026.
Bentham Science Publishers. (n.d.). Roles of Fluorine in Drug Design and Drug Action. Retrieved March 2, 2026.
ResearchGate. (n.d.).
World Pharma Today. (n.d.). Structure and conformational dynamics of fluorine-containing drugs. Retrieved March 2, 2026.
PMC. (n.d.). The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. Retrieved March 2, 2026. [Link]
Chemical Communications (RSC Publishing). (n.d.).
MDPI. (2023, May 22). Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst. Retrieved March 2, 2026. [Link]
Fluorochem. (n.d.).
ACS.org. (2021, November 22). Fluorine: A Very Special Element and Its Very Special Impacts on Chemistry | Inorganic Chemistry. Retrieved March 2, 2026. [Link]
ResearchGate. (2025, August 9). A Novel Synthesis of Flavones from 2-Methoxybenzoic Acids. Retrieved March 2, 2026.
CHIMIA. (n.d.). The Importance of Fluorine in the Life Science Industry. Retrieved March 2, 2026.
PubMed. (2016, June 9). Quantitative Assessment of the Impact of Fluorine Substitution on P-Glycoprotein (P-gp) Mediated Efflux, Permeability, Lipophilicity, and Metabolic Stability. Retrieved March 2, 2026. [Link]
Scilit. (n.d.). The Synthesis of Fluorine Containing Phenyl Benzoates and Their Properties as Liquid Crystals. Retrieved March 2, 2026.
CymitQuimica. (n.d.).
PubMed. (2026, January 21). Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Retrieved March 2, 2026. [Link]
ResearchGate. (2026, January 8). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective | Request PDF. Retrieved March 2, 2026.
ChemRxiv. (n.d.). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. Retrieved March 2, 2026. [Link]
Application Notes and Protocols for the Synthesis of Ethyl 4-fluoro-2-methoxybenzoate
Introduction Ethyl 4-fluoro-2-methoxybenzoate is a substituted aromatic ester of significant interest in the fields of medicinal chemistry and materials science. Its structural motifs, including the fluorine atom and met...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
Ethyl 4-fluoro-2-methoxybenzoate is a substituted aromatic ester of significant interest in the fields of medicinal chemistry and materials science. Its structural motifs, including the fluorine atom and methoxy group, are prevalent in many biologically active compounds and advanced materials. The fluorine substitution can enhance metabolic stability, binding affinity, and lipophilicity of drug candidates, while the methoxy group can act as a key hydrogen bond acceptor or be involved in further chemical transformations. Consequently, robust and well-documented protocols for the synthesis of Ethyl 4-fluoro-2-methoxybenzoate are essential for researchers engaged in the development of novel pharmaceuticals and functional materials.[1]
This guide provides detailed, field-proven protocols for the synthesis of Ethyl 4-fluoro-2-methoxybenzoate, with a primary focus on the Fischer-Speier esterification of 4-fluoro-2-methoxybenzoic acid. The causality behind experimental choices, self-validating system checks, and comprehensive references are included to ensure scientific integrity and reproducibility.
The most direct and widely employed method for the preparation of Ethyl 4-fluoro-2-methoxybenzoate is the Fischer-Speier esterification. This reaction involves the acid-catalyzed esterification of a carboxylic acid (4-fluoro-2-methoxybenzoic acid) with an alcohol (ethanol) to yield the corresponding ester and water.[2][3][4]
Mechanistic Principle
The Fischer esterification is a reversible, acid-catalyzed nucleophilic acyl substitution.[2][5] The mechanism proceeds through several key steps:
Protonation of the Carbonyl Oxygen: The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, which significantly increases the electrophilicity of the carbonyl carbon.[3][6]
Nucleophilic Attack by the Alcohol: The oxygen atom of the alcohol acts as a nucleophile and attacks the activated carbonyl carbon, leading to the formation of a tetrahedral intermediate.[2][3]
Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups, forming a good leaving group (water).[5]
Elimination of Water: The lone pair of electrons on the remaining hydroxyl group reforms the carbonyl double bond, expelling a molecule of water.
Deprotonation: The protonated ester is deprotonated by a weak base (such as water or another molecule of the alcohol) to regenerate the acid catalyst and yield the final ester product.
Because the reaction is in equilibrium, specific measures are taken to drive the reaction towards the formation of the ester. According to Le Châtelier's principle, this can be achieved by either using a large excess of one of the reactants (typically the alcohol) or by removing water as it is formed.[2][4]
Protocol 1: Fischer Esterification using Sulfuric Acid Catalyst
This protocol details the classic Fischer esterification using a strong mineral acid, sulfuric acid, as the catalyst and an excess of ethanol which also serves as the solvent.
Experimental Workflow Diagram
Caption: Workflow for the synthesis of Ethyl 4-fluoro-2-methoxybenzoate via Fischer Esterification.
To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 4-fluoro-2-methoxybenzoic acid (10.0 g, 58.8 mmol, 1.0 eq).
Add anhydrous ethanol (100 mL, ~1.7 mol, ~29 eq). The large excess serves as both reactant and solvent, driving the equilibrium towards the product.[6]
Stir the mixture until the carboxylic acid is fully dissolved.
In a fume hood, carefully and slowly add concentrated sulfuric acid (1.6 mL, ~30 mmol, 0.5 eq) to the stirring solution. An exothermic reaction will occur.
Reaction:
Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 78-80 °C) using a heating mantle.
Maintain the reflux for 4-6 hours.
The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate (4:1) eluent system. The disappearance of the starting carboxylic acid spot and the appearance of a new, less polar ester spot indicates reaction progression.
Work-up:
Once the reaction is complete (as determined by TLC), allow the mixture to cool to room temperature.
Remove the excess ethanol under reduced pressure using a rotary evaporator.
Dissolve the oily residue in ethyl acetate (100 mL).
Transfer the solution to a separatory funnel and wash it sequentially with:
Saturated sodium bicarbonate solution (2 x 50 mL) to neutralize the remaining sulfuric acid and unreacted carboxylic acid. Be cautious as CO₂ evolution will cause pressure buildup.
Brine (50 mL) to remove residual water and inorganic salts.
Dry the organic layer over anhydrous sodium sulfate.
Purification and Characterization:
Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.
Purify the crude ester by column chromatography on silica gel, eluting with a gradient of hexane/ethyl acetate (e.g., starting from 95:5).[8]
Combine the fractions containing the pure product (as determined by TLC) and remove the solvent in vacuo to yield Ethyl 4-fluoro-2-methoxybenzoate as a clear oil or low-melting solid.
Confirm the structure and purity of the product using analytical techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy, and Mass Spectrometry.
Quantitative Data Summary
Parameter
Value
Notes
Starting Material
10.0 g (58.8 mmol)
4-Fluoro-2-methoxybenzoic acid
Ethanol
100 mL (~29 eq)
Acts as both reactant and solvent
Sulfuric Acid
1.6 mL (0.5 eq)
Catalyst
Reaction Temperature
~78-80 °C
Reflux temperature of ethanol
Reaction Time
4-6 hours
Monitor by TLC
Expected Yield
85-95%
Yields can vary based on reaction completion and purification efficiency
Molecular Formula of Product
C₁₀H₁₁FO₃
-
Molecular Weight of Product
198.19 g/mol
-
Alternative Synthesis Considerations
While Fischer esterification is the most common method, other strategies can be employed, particularly if the starting carboxylic acid is sensitive to strong acids or high temperatures.
Protocol 2: Steglich Esterification
For acid-sensitive substrates, a milder approach like the Steglich esterification can be utilized. This method uses dicyclohexylcarbodiimide (DCC) as a coupling agent and a catalytic amount of 4-dimethylaminopyridine (DMAP).
Mechanistic Principle
DCC activates the carboxylic acid to form a highly reactive O-acylisourea intermediate. The alcohol then attacks this intermediate, and the subsequent collapse of the tetrahedral intermediate, facilitated by DMAP, yields the ester and dicyclohexylurea (DCU) as a byproduct. The formation of the insoluble DCU helps to drive the reaction to completion.
Due to the focus on the primary method, a full, detailed protocol for Steglich esterification is not provided here but serves as a key alternative for researchers to consider when facing challenges with the Fischer protocol.
Safety and Handling
Sulfuric Acid: Concentrated sulfuric acid is extremely corrosive and a strong dehydrating agent. Always handle it in a fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves. Add acid to the alcohol slowly to control the exothermic reaction.
Organic Solvents: Ethanol, ethyl acetate, and hexane are flammable. Ensure all heating is done using heating mantles or oil baths, and keep away from open flames or sparks.
Pressure Buildup: During the neutralization step with sodium bicarbonate, carbon dioxide gas is evolved. Vent the separatory funnel frequently to release pressure.
Troubleshooting
Issue
Possible Cause
Suggested Solution
Low Yield
Incomplete reaction due to insufficient reaction time or catalyst activity.
Extend the reflux time and monitor by TLC until the starting material is consumed. Ensure the sulfuric acid is of good quality and added in the correct amount.
Loss of product during work-up.
Ensure complete extraction with the organic solvent. Avoid overly vigorous shaking that can lead to emulsions.
Incomplete Reaction
Equilibrium not sufficiently shifted towards the products.
Use a larger excess of ethanol. If feasible with the laboratory setup, consider using a Dean-Stark apparatus with a solvent like toluene to azeotropically remove the water formed during the reaction.[9]
Product Contamination
Residual starting material or acid catalyst.
Ensure thorough washing with sodium bicarbonate solution to remove all acidic components. If the starting material and product have very similar Rf values, optimize the column chromatography eluent system for better separation.
Application Note: A Detailed Protocol for the Saponification of Ethyl 4-fluoro-2-methoxybenzoate
Introduction 4-Fluoro-2-methoxybenzoic acid is a pivotal building block in the synthesis of bioactive molecules for the pharmaceutical and agrochemical industries.[1] Its structural motifs are found in various enzyme inh...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
4-Fluoro-2-methoxybenzoic acid is a pivotal building block in the synthesis of bioactive molecules for the pharmaceutical and agrochemical industries.[1] Its structural motifs are found in various enzyme inhibitors and receptor ligands. A common and crucial step in the synthetic routes leading to these complex molecules is the efficient conversion of the ethyl ester, Ethyl 4-fluoro-2-methoxybenzoate, to the corresponding carboxylic acid. This application note provides a detailed, field-proven protocol for this hydrolysis, grounded in the principles of chemical reactivity and optimized for yield, purity, and scalability.
Principle of the Reaction: Base-Catalyzed Ester Hydrolysis (Saponification)
Ester hydrolysis can be achieved under either acidic or basic conditions.[2][3] While acid-catalyzed hydrolysis is a reversible equilibrium-driven process, base-catalyzed hydrolysis, commonly known as saponification, is irreversible and is generally preferred for its high conversion rates and cleaner reaction profiles.[4]
The reaction proceeds via a nucleophilic acyl substitution mechanism.[5] The hydroxide ion (OH⁻), a strong nucleophile, attacks the electrophilic carbonyl carbon of the ester. This results in the formation of a tetrahedral intermediate. Subsequently, the intermediate collapses, eliminating an ethoxide ion (EtO⁻) as the leaving group and forming the carboxylic acid. In the basic medium, the newly formed carboxylic acid (pKa ~4-5) is immediately deprotonated by a base (hydroxide or the expelled ethoxide ion) to form the highly stable carboxylate salt.[5] This acid-base reaction is essentially irreversible and drives the entire process to completion.[4] The final carboxylic acid product is then liberated by acidification during the workup step.[5][6]
Caption: Mechanism of Base-Catalyzed Hydrolysis (Saponification).
Safety Precautions & Materials
1. Hazard Identification & Personal Protective Equipment (PPE):
This procedure involves corrosive and irritating chemicals. Adherence to strict safety protocols is mandatory.[7]
Sodium Hydroxide (NaOH): A highly corrosive strong base that can cause severe skin and eye burns.[7] The dissolution process in water is strongly exothermic.[8]
Hydrochloric Acid (HCl): A corrosive strong acid. Concentrated solutions can cause severe burns and respiratory irritation.
Ethyl 4-fluoro-2-methoxybenzoate: May cause skin and eye irritation. Handle with care.[9][10]
4-fluoro-2-methoxybenzoic Acid: May cause skin, eye, and respiratory irritation.[11][12]
Mandatory PPE:
Chemical-resistant gloves (nitrile or neoprene).
Chemical splash goggles and a face shield, especially when handling concentrated NaOH and HCl.
A lab coat.
Engineering Controls:
All steps should be performed in a well-ventilated chemical fume hood.[7]
2. Materials & Equipment:
Ethyl 4-fluoro-2-methoxybenzoate
Sodium hydroxide (pellets or flakes)
Hydrochloric acid (concentrated, ~37%)
Ethanol (95% or absolute)
Deionized water
Round-bottom flask (sized appropriately for the scale)
Reflux condenser
Magnetic stirrer/hotplate
Separatory funnel
Büchner funnel and flask
Filter paper
pH indicator strips or a calibrated pH meter
Standard laboratory glassware (beakers, graduated cylinders)
Rotary evaporator
Experimental Protocol
This protocol is designed for a representative 10 mmol scale and can be adjusted accordingly.
1. Reagent Preparation:
2 M Sodium Hydroxide Solution: In a beaker, cautiously add 8.0 g of NaOH pellets to approximately 80 mL of deionized water while stirring.[13] The dissolution is highly exothermic; cooling the beaker in an ice-water bath is recommended.[8] Once the solid has dissolved and the solution has cooled to room temperature, transfer it to a 100 mL volumetric flask and dilute to the mark with deionized water.
2 M Hydrochloric Acid Solution: In a fume hood, add 16.7 mL of concentrated HCl (~37%) to approximately 70 mL of deionized water in a 100 mL volumetric flask. Allow the solution to cool and then dilute to the mark. Crucial Safety Note: Always add acid to water, never the reverse.[7]
2. Reaction Setup and Saponification:
Charging the Flask: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add Ethyl 4-fluoro-2-methoxybenzoate (1.98 g, 10 mmol).
Adding Solvents: Add 20 mL of ethanol and 20 mL of the prepared 2 M aqueous sodium hydroxide solution (40 mmol, 4 eq). The ethanol acts as a co-solvent to ensure the ester is soluble in the reaction medium.
Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 80-90°C) using a heating mantle or oil bath.[14]
Monitoring: Allow the reaction to proceed under reflux for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting ester spot has disappeared.
3. Work-up and Product Isolation:
Cooling & Solvent Removal: Once the reaction is complete, remove the heat source and allow the mixture to cool to room temperature. Remove the ethanol using a rotary evaporator.
Acidification: Transfer the remaining aqueous solution to a beaker and cool it in an ice-water bath. While stirring vigorously, slowly add 2 M hydrochloric acid dropwise. The carboxylic acid will begin to precipitate as a white solid. Continue adding acid until the solution is strongly acidic (pH 1-2), as verified with pH paper.[6] This step protonates the carboxylate salt to yield the desired insoluble acid.[4][5]
Isolation: Collect the precipitated solid by vacuum filtration using a Büchner funnel.
Washing: Wash the filter cake with several portions of cold deionized water to remove any residual inorganic salts (e.g., NaCl).
Drying: Dry the product, either in a desiccator under vacuum or in a drying oven at a moderate temperature (50-60°C) until a constant weight is achieved. The expected product is a white to off-white crystalline solid.[1]
4. (Optional) Purification by Recrystallization:
For obtaining a highly pure product, recrystallization is recommended.
Dissolve the crude 4-fluoro-2-methoxybenzoic acid in a minimum amount of hot solvent (an ethanol/water mixture or toluene are good starting points).
Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.
Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry thoroughly.
Data Summary & Expected Results
The following table summarizes the key quantitative parameters for the described protocol.
Application Note: Strategic Utilization of Ethyl 4-fluoro-2-methoxybenzoate in Medicinal Chemistry
Executive Summary Ethyl 4-fluoro-2-methoxybenzoate (CAS 190766-53-9) is a high-value pharmacophore precursor used extensively in the synthesis of kinase inhibitors , GPCR ligands (specifically D2/D3 antagonists), and ant...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Ethyl 4-fluoro-2-methoxybenzoate (CAS 190766-53-9) is a high-value pharmacophore precursor used extensively in the synthesis of kinase inhibitors , GPCR ligands (specifically D2/D3 antagonists), and anti-inflammatory agents .
Its structural significance lies in the "2-methoxy-4-fluoro" motif :
Metabolic Stability: The fluorine atom at the para-position blocks Cytochrome P450-mediated oxidation, significantly extending the metabolic half-life (
) of the final drug candidate.
Conformational Locking: The ortho-methoxy group functions as an intramolecular hydrogen bond acceptor with the amide nitrogen of downstream derivatives. This "locks" the molecule into a planar conformation, reducing the entropic penalty of binding to protein targets.
This guide provides validated protocols for converting this ester into bioactive benzamide scaffolds, emphasizing yield optimization and impurity control.
Chemical Profile & Handling
Property
Specification
Chemical Name
Ethyl 4-fluoro-2-methoxybenzoate
CAS Number
190766-53-9
Molecular Formula
Molecular Weight
198.19 g/mol
Appearance
Colorless to pale yellow liquid or low-melting solid
Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The ester is moisture-sensitive over long durations; hydrolysis to the acid is the primary degradation pathway.
Synthetic Workflow: The "Gateway" Transformation
The primary utility of Ethyl 4-fluoro-2-methoxybenzoate is as a precursor to 4-fluoro-2-methoxybenzoic acid . While the ester protects the carboxylate during transport and early-stage synthesis, the free acid is required for the amide coupling reactions that generate the final pharmacophore.
Visualization: Synthetic Pathway
The following diagram illustrates the conversion of the precursor into a bioactive benzamide scaffold.
Figure 1: Step-wise transformation of the ethyl ester into a bioactive amide scaffold.
Objective: To convert Ethyl 4-fluoro-2-methoxybenzoate to 4-fluoro-2-methoxybenzoic acid without defluorination or demethylation.
Mechanism: Base-catalyzed hydrolysis. Lithium Hydroxide (LiOH) is preferred over NaOH to prevent potential nucleophilic attack on the aromatic ring (SnAr) at the fluorine position, although the electron-rich methoxy group makes the ring relatively resistant.
Dissolution: Dissolve 10.0 g of Ethyl 4-fluoro-2-methoxybenzoate in 60 mL of THF.
Reagent Addition: Dissolve LiOH·H₂O (2.5 eq) in 20 mL of water. Add this solution dropwise to the THF mixture at 0°C.
Reaction: Allow the mixture to warm to room temperature (20–25°C). Stir for 4–6 hours.
Checkpoint: Monitor by TLC (Hexane:EtOAc 7:3). The high Rf ester spot should disappear; the acid will stay at the baseline.
Work-up:
Concentrate the mixture under reduced pressure to remove THF.
Dilute the remaining aqueous residue with water (50 mL).
Wash with Diethyl Ether (2 x 30 mL) to remove any unreacted organic impurities.
Acidification: Cool the aqueous layer to 0°C. Slowly add 1M HCl until pH reaches 2–3. A white precipitate (the product) should form immediately.
Isolation: Filter the solid, wash with cold water, and dry under vacuum at 45°C.
Expected Yield: >92%
Data Validation: ¹H NMR (DMSO-d₆) should show the disappearance of the ethyl quartet (~4.3 ppm) and triplet (~1.3 ppm).
Protocol B: Amide Coupling (Synthesis of the Pharmacophore)
Objective: To couple the derived acid with a functional amine (e.g., an aniline or aliphatic amine) to create the "locked" benzamide core.
Context: This reaction creates the 2-methoxybenzamide motif. The 2-methoxy oxygen forms a hydrogen bond with the amide hydrogen, forcing the amide bond to be coplanar with the benzene ring. This is critical for fitting into flat hydrophobic pockets in kinase enzymes (e.g., EGFR).
Coupling Agent: HATU (1.2 eq) or T3P (Propylphosphonic anhydride)
Base: DIPEA (3.0 eq)
Solvent: DMF or DCM
Step-by-Step Procedure:
Activation: In a dry flask, dissolve 4-fluoro-2-methoxybenzoic acid (1.0 eq) in DMF (0.2 M concentration).
Base Addition: Add DIPEA (3.0 eq) and stir for 5 minutes.
Coupling Agent: Add HATU (1.2 eq). The solution may turn slightly yellow. Stir for 10 minutes to form the activated ester.
Amine Addition: Add the Target Amine (1.1 eq).
Reaction: Stir at Room Temperature for 12 hours.
Note: If the amine is sterically hindered (e.g., an ortho-substituted aniline), heating to 50°C may be required.
Quench: Pour the reaction mixture into ice water/brine (1:1).
Extraction: Extract with EtOAc (3x). Wash organics with saturated NaHCO₃ (to remove unreacted acid), 1M HCl (to remove unreacted amine), and brine.
Purification: Dry over Na₂SO₄ and concentrate. Purify via Flash Chromatography (Silica Gel).
Troubleshooting & Optimization Logic
Common issues involve low yields during coupling or defluorination during hydrolysis (rare but possible under harsh conditions).
Figure 2: Decision tree for troubleshooting common synthetic bottlenecks.
References
Fluorine in Medicinal Chemistry: Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330.
Conformational Control via Intramolecular H-Bonding: Kuhn, B., et al. (2010). Molecular recognition of ligands by proteins: The role of the "ortho-effect" in medicinal chemistry. Journal of Medicinal Chemistry, 53(6), 2601-2611.
Synthesis of Benzamide Derivatives: Eissenstat, M. A., et al. (1995). Synthesis and D2 receptor binding activity of a series of substituted benzamides. Journal of Medicinal Chemistry, 38(16), 3094-3105.
Properties of 4-Fluoro-2-methoxybenzoic acid: National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 68023, 4-Fluoro-2-methoxybenzoic acid.
Application Note: Grignard Addition to Ethyl 4-fluoro-2-methoxybenzoate
Executive Summary This guide details the optimized conditions for the nucleophilic addition of Grignard reagents ( ) to Ethyl 4-fluoro-2-methoxybenzoate . While standard ester protocols exist, this substrate presents uni...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This guide details the optimized conditions for the nucleophilic addition of Grignard reagents (
) to Ethyl 4-fluoro-2-methoxybenzoate . While standard ester protocols exist, this substrate presents unique electronic and steric features—specifically the 4-fluoro activation and 2-methoxy chelation —that require precise thermal and stoichiometric control to maximize yield of the tertiary alcohol and suppress side reactions like nucleophilic aromatic substitution ().
Core Reaction Scheme
(Where Ar = 4-fluoro-2-methoxyphenyl)
Scientific Foundation & Mechanistic Logic
Substrate Analysis: The "Push-Pull" Effect
Successful conversion of Ethyl 4-fluoro-2-methoxybenzoate relies on balancing two competing intrinsic properties:
Electronic Activation (4-Fluoro): The fluorine atom at the para position is an inductive electron-withdrawing group (EWG). This increases the electrophilicity of the carbonyl carbon, making it more reactive toward nucleophiles than a standard benzoate.
Risk:[1] Higher reactivity increases the potential for exotherms and over-reaction.
Chelation Control (2-Methoxy): The ortho-methoxy group acts as a Lewis base. It coordinates with the Magnesium (
) of the incoming Grignard reagent.
Benefit: This forms a rigid 6-membered transition state (see Diagram 1), stabilizing the tetrahedral intermediate and preventing premature collapse, which often leads to cleaner reaction profiles.
Thermodynamics of Ester Addition
Esters react with two equivalents of Grignard reagent.
First Addition: Formation of a ketone intermediate.
Second Addition: The ketone is more reactive than the starting ester. Therefore, it is impossible to stop at the ketone stage using standard Grignard conditions.[2] The reaction must be driven to the tertiary alcohol using excess reagent (
eq).
Critical Risk:
Side Reaction
While Grignard reagents are nucleophiles, the 4-fluoro motif is generally stable. However, if the reaction temperature exceeds
or if the Grignard is highly basic (e.g., -BuMgBr), the fluorine can be displaced via Nucleophilic Aromatic Substitution (), leading to defluorinated byproducts. Strict temperature control is mandatory.
Visualized Pathways
Diagram 1: Mechanistic Chelation Model
This diagram illustrates the critical "Chelation Control" provided by the 2-methoxy group, which directs the nucleophilic attack.
Caption: The 2-methoxy group coordinates Mg, stabilizing the transition state and facilitating the first addition.
Experimental Protocol (SOP)
Objective: Synthesis of 2-(4-fluoro-2-methoxyphenyl)propan-2-ol (using MeMgBr as exemplar).
Reagents & Stoichiometry Table
Component
Role
Equivalents
Conc./Amount
Notes
Ethyl 4-fluoro-2-methoxybenzoate
Substrate
1.0 eq
10.0 mmol
Dry under vacuum before use.
Grignard Reagent ()
Nucleophile
2.5 eq
3.0 M in Et2O
Titrate before use. Excess ensures completion.
Anhydrous THF
Solvent
N/A
0.2 M (w.r.t substrate)
Freshly distilled or from SPS.
Sat. (aq)
Quench
Excess
N/A
Buffered quench prevents dehydration.
Step-by-Step Procedure
Phase A: System Preparation (Critical for Trustworthiness)
Glassware: Oven-dry a 2-neck round-bottom flask (RBF), reflux condenser, and pressure-equalizing addition funnel at
for >4 hours. Assemble hot under flow.
Inert Atmosphere: Flame-dry the assembly under vacuum, then backfill with Argon or Nitrogen (3 cycles). Moisture is the primary cause of Grignard failure.
Phase B: Reaction Execution
Substrate Solubilization: Charge the RBF with Ethyl 4-fluoro-2-methoxybenzoate (1.0 eq) and Anhydrous THF. Cool to
(Ice/Water bath).
Expert Note: Unlike standard benzoates, do not cool to
initially. The 4-F activation allows smooth initiation at , avoiding solubility issues.
Grignard Addition: Transfer the Grignard reagent (2.5 eq) to the addition funnel via cannula (air-free technique).
Controlled Addition: Add the Grignard dropwise over 30 minutes.
Observation: A color change (often yellow
orange) indicates complex formation.
Temperature Check: Ensure internal temp does not exceed
to prevent side reactions.
Reaction Maintenance: Once addition is complete, remove the ice bath and allow the mixture to warm to Room Temperature (
). Stir for 2–4 hours.
QC Point: Pull a 50
aliquot, quench in MeOH, and check via TLC/LC-MS. The intermediate ketone should not be visible; only the alcohol and trace starting ester (if any) should remain.
Phase C: Quench & Isolation
Cooling: Cool the reaction mixture back to
.
Quench: Slowly add Saturated
solution. Caution: Vigorous gas evolution (alkane release).
Extraction: Dilute with Ethyl Acetate (
vol). Wash organic layer with water and brine.
Drying: Dry over
, filter, and concentrate in vacuo.
Diagram 2: Operational Workflow
Caption: Operational sequence ensuring safety and complete conversion.
Troubleshooting & Optimization
Observation
Root Cause
Corrective Action
Low Yield / Recovered SM
"Wet" Solvent/Atmosphere
Grignard protonated by moisture. Re-dry THF over molecular sieves; titrate Grignard.
Defluorinated Product
Reaction
Reaction temperature too high (). Maintain strict protocol.
Ketone Persistence
Insufficient Reagent
The second addition is sluggish due to sterics (2-OMe). Increase Grignard to 3.0 eq or reflux gently after initial mixing.
Multiple Spots on TLC
1,4-Addition (Conjugate)
Rare for benzoates, but possible with allylic Grignards. Use Cerium(III) Chloride () to promote 1,2-addition (Luche conditions).
References
General Grignard Mechanism & Ester Reactivity
Organic Syntheses, Coll.[3] Vol. 2, p. 602 (1943); Vol. 18, p. 77 (1938). .
Journal of the American Chemical Society, "Chelation-Controlled Addition to Carbonyls.
Reactivity of Fluorinated Benzoates
NIST Technical Series, "Reactions of Polyfluorobenzenes With Nucleophilic Reagents." Highlights the stability of mono-fluoro arenes vs. poly-fluoro systems under nucleophilic conditions. .
Grignard Titration Method:
Knochel, P. et al. Synthesis, 2006. Standard method for titrating organomagnesium reagents using LiCl/Iodine.
Application Note: Nucleophilic Aromatic Substitution (SNAr) on Fluorinated Benzoates
Executive Summary Nucleophilic aromatic substitution (SNAr) on fluorinated benzoates is a foundational transformation in modern synthetic chemistry, pharmaceutical development, and radiochemistry. By leveraging the elect...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Nucleophilic aromatic substitution (SNAr) on fluorinated benzoates is a foundational transformation in modern synthetic chemistry, pharmaceutical development, and radiochemistry. By leveraging the electron-withdrawing properties of ester or carboxylate groups, the highly electronegative fluorine atom becomes an exceptional leaving group. This application note provides an in-depth technical guide on the mechanistic causality of SNAr on fluorinated benzoates, solvent optimization data, and field-validated protocols for both pharmaceutical amination and Positron Emission Tomography (PET) radiotracer synthesis.
Mechanistic Causality: The Fluorine Anomaly
In classical aliphatic nucleophilic substitution (SN1/SN2), fluorine is a notoriously poor leaving group due to the high bond dissociation energy of the C–F bond. However, in the context of SNAr, the reactivity trend reverses completely: F ≫ Cl > Br > I .
The Causality: The SNAr mechanism proceeds via a two-step addition-elimination pathway. The rate-determining step is not the breaking of the carbon-halogen bond, but rather the initial nucleophilic attack on the electron-deficient aromatic carbon to form an anionic intermediate known as the Meisenheimer complex[1]. Fluorine's extreme electronegativity exerts a powerful inductive effect (-I), which drastically lowers the activation energy required to reach this transition state. Concurrently, the electron-withdrawing benzoate group (situated ortho or para to the fluorine) provides essential resonance stabilization for the resulting negative charge. Once the Meisenheimer complex forms, the expulsion of the fluoride ion is rapid, driving the reaction to completion.
SNAr mechanism on fluorinated benzoates via the Meisenheimer complex.
Solvent Dynamics and Reaction Optimization
The stability of the Meisenheimer complex is highly dependent on the reaction medium. SNAr reactions are notoriously intolerant of non-polar or protic solvents. Dipolar aprotic solvents are strictly required for optimal kinetics. Solvents like dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF) strongly solvate counter-cations (e.g., K⁺) while leaving the anionic or neutral nucleophiles relatively unsolvated and highly reactive. Furthermore, DMSO stabilizes the highly polar transition state of the Meisenheimer complex[2].
Quantitative Data Summary:
The following table summarizes the dramatic effect of solvent selection on the amination of ethyl 4-fluorobenzoate using piperazine.
Table 1: Solvent Effects on the SNAr Amination of Ethyl 4-Fluorobenzoate [2]
Solvent System
Temperature
Isolated Yield (%)
Mechanistic Observation
DMSO
95 °C
82–94%
Optimal stabilization of the polar Meisenheimer complex.
[BMIM][Cl]
95 °C
89%
Ionic liquid provides excellent solvation for polar intermediates.
DMSO / H₂O (2:1)
95 °C
76%
Protic water partially hydrates the nucleophile, lowering yield.
Methyl Ethyl Ketone
Reflux
35%
Insufficient polarity to stabilize the anionic transition state.
Water
95 °C
0%
Substrate is entirely insoluble; nucleophile is deactivated via H-bonding.
Application Protocol I: Amination of Ethyl 4-Fluorobenzoate
The synthesis of aryl piperazines via SNAr is a critical workflow in the development of various psychotropic and antimicrobial drugs. The following protocol outlines the displacement of fluorine by piperazine to yield ethyl 4-(piperazin-1-yl)benzoate.
Step-by-step experimental workflow for the amination of ethyl 4-fluorobenzoate.
Step-by-Step Methodology:
Reagent Preparation : In an oven-dried round-bottom flask equipped with a magnetic stir bar, add ethyl 4-fluorobenzoate (1.0 equivalent) and piperazine (3.0 to 4.0 equivalents).
Causality: A strict excess of piperazine is critical to statistically prevent the formation of 4,4'-diarylated bis-piperazine byproducts[2].
Base Addition : Add anhydrous potassium carbonate (K₂CO₃, 1.5 equivalents).
Causality: K₂CO₃ acts as an acid scavenger to neutralize the generated hydrogen fluoride (HF). Without it, HF would protonate the basic piperazine, neutralizing its nucleophilicity and stalling the reaction.
Solvent Introduction : Suspend the mixture in anhydrous DMSO to achieve a 0.5 M concentration relative to the fluorobenzoate.
Thermal Activation : Attach a reflux condenser, flush the system with inert nitrogen, and heat the reaction mixture to 95 °C using a precisely controlled heating block. Maintain vigorous stirring for 20 hours.
Reaction Monitoring (Self-Validation) : Monitor the consumption of ethyl 4-fluorobenzoate via Thin Layer Chromatography (TLC) using a 4:1 Hexane/Ethyl Acetate eluent system. The starting material should completely disappear, replaced by a lower-Rf product spot.
Aqueous Workup : Cool the reaction to room temperature. Quench by pouring the mixture into a 3x volume of ice-cold distilled water. Extract the aqueous layer three times with Ethyl Acetate (EtOAc).
Purification : Wash the combined organic layers with brine (to remove residual DMSO), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product via silica gel column chromatography.
Application Protocol II: Radiosynthesis of [18F]SFB for PET Imaging
Fluorinated benzoates are indispensable in Positron Emission Tomography (PET). N-succinimidyl 4-[18F]fluorobenzoate ([18F]SFB) is the gold-standard prosthetic group for radiofluorinating peptides and monoclonal antibodies[3]. Because [18F]fluoride is produced in a cyclotron as aqueous [18F]F⁻, it must be rigorously dried and activated before SNAr can occur.
Step-by-Step Methodology:
[18F]Fluoride Activation : Trap aqueous [18F]fluoride (obtained from a cyclotron target) on a QMA (Quaternary Methyl Ammonium) anion-exchange cartridge. Elute the [18F]F⁻ into a reaction vial using a solution of Kryptofix 2.2.2 (K2.2.2) and K₂CO₃ in Acetonitrile/Water.
Causality: K2.2.2 is a cryptand that strongly encapsulates the K⁺ ion. This creates a "naked", highly nucleophilic [18F]fluoride ion devoid of tight ion-pairing.
Azeotropic Drying : Evaporate the solvent at 95 °C under a stream of helium. Add anhydrous acetonitrile and co-evaporate twice to remove all traces of water.
Causality: Trace water will strongly hydrate the [18F]fluoride via hydrogen bonding, completely destroying its nucleophilicity.
Radiofluorination (SNAr) : Add the precursor, ethyl 4-(trimethylammonium)benzoate triflate (or a suitable diaryliodonium salt[3]), dissolved in anhydrous DMSO or DMF, to the dried [18F]F⁻/K2.2.2 complex. Heat at 130 °C for 5–10 minutes.
Causality: The trimethylammonium group is an excellent leaving group. The high temperature rapidly drives the SNAr reaction to completion before the short half-life of ¹⁸F (109.7 mins) causes significant radioactive decay[4].
Deprotection & Activation : The resulting ethyl 4-[18F]fluorobenzoate is saponified with NaOH to yield 4-[18F]fluorobenzoic acid. This intermediate is subsequently activated with N,N,N',N'-Tetramethyl-O-(N-succinimidyl)uronium hexafluorophosphate (HSTU) to yield [18F]SFB.
Isolation : Purify the final [18F]SFB via semi-preparative Radio-HPLC to ensure high radiochemical purity prior to peptide conjugation.
Application Note: Esterification Strategies for 4-Fluoro-2-methoxybenzoic Acid
Abstract & Strategic Overview 4-Fluoro-2-methoxybenzoic acid (CAS 395-82-4) is a critical building block in medicinal chemistry, particularly in the synthesis of benzamide-based antipsychotics and third-generation EGFR t...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract & Strategic Overview
4-Fluoro-2-methoxybenzoic acid (CAS 395-82-4) is a critical building block in medicinal chemistry, particularly in the synthesis of benzamide-based antipsychotics and third-generation EGFR tyrosine kinase inhibitors.
This Application Note provides validated protocols for converting this substrate into its ester derivatives (primarily methyl esters). Unlike simple benzoic acids, this substrate presents specific challenges:
Steric Hindrance: The ortho-methoxy group creates moderate steric bulk, impeding the approach of nucleophiles to the carbonyl carbon.
Electronic Deactivation: The ortho-methoxy group is electron-donating via resonance, which reduces the electrophilicity of the carbonyl carbon. Conversely, the para-fluorine atom is electron-withdrawing, slightly increasing acidity (
) but offering limited compensation for the resonance deactivation at the carbonyl center.
We present three distinct methodologies optimized for different scales and laboratory constraints.
Decision Matrix: Selecting the Right Protocol
The choice of method depends heavily on scale, available equipment, and downstream purity requirements.
Figure 1: Decision tree for selecting the optimal esterification strategy based on scale and constraints.
Detailed Experimental Protocols
Method A: Base-Promoted Alkylation (The "Gold Standard" for Lab Scale)
Principle: This method bypasses the steric hindrance at the carbonyl carbon entirely. Instead of attacking the carbonyl, the base deprotonates the acid to form a carboxylate, which then acts as a nucleophile attacking an alkyl halide (Sn2 mechanism).
Best for: Small scale (<10g), high value intermediates.
Pros: Mild conditions, no acidic reflux, typically quantitative yield.
Cons: Uses Methyl Iodide (toxic) or Dimethyl Sulfate.
Protocol:
Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar. Flush with Nitrogen (
Dissolution: Add 4-fluoro-2-methoxybenzoic acid (5.0 g, 29.4 mmol) and anhydrous DMF (Dimethylformamide, 50 mL). Stir until dissolved.
Deprotonation: Add Potassium Carbonate (
, 8.1 g, 58.8 mmol, 2.0 eq) in one portion. The suspension may become thick. Stir for 15 minutes at Room Temperature (RT).
Alkylation: Cool the mixture to 0°C in an ice bath. Dropwise add Methyl Iodide (MeI, 2.2 mL, 35.3 mmol, 1.2 eq) via syringe.
Safety Note: MeI is a neurotoxin and alkylating agent. Use a fume hood.
Reaction: Remove the ice bath and stir at RT for 4–6 hours.
QC Check: Monitor by TLC (Hexane:EtOAc 3:1). The acid spot (baseline) should disappear; the ester spot (
) will appear.
Workup: Pour the reaction mixture into ice-water (200 mL). The product may precipitate.[2] If solid, filter and wash with water. If oil, extract with Ethyl Acetate (
mL).
Purification: Wash organics with Brine, dry over
, and concentrate in vacuo.
Expected Yield: 95–98% (Off-white solid).
Method B: Acyl Chloride Activation (The Scalable Route)
Principle: Converts the hindered acid into a highly reactive acid chloride using Thionyl Chloride (
). The chloride is a much better leaving group, overcoming the electronic deactivation from the methoxy group.
Best for: Scale-up (>50g), substrates resistant to acidic conditions.
Pros: High conversion, cost-effective reagents.
Cons: Generates
and gas (requires scrubber).
Protocol:
Setup: Setup a 500 mL RBF with a reflux condenser and a drying tube (
Note: While standard acid chloride synthesis uses neat
, the "in-situ" generation in methanol is safer for this specific substrate to avoid isolating the unstable benzoyl chloride.
Addition: Cool to 0°C. Dropwise add Thionyl Chloride (
, 10.2 mL, 140 mmol, 1.2 eq) over 30 minutes.
Caution: Exothermic reaction with vigorous gas evolution.
Reflux: Heat the mixture to reflux (65°C) for 3 hours.
Mechanistic Insight: The reflux ensures the tetrahedral intermediate collapses despite the electron donation from the ortho-methoxy group.
Workup: Cool to RT. Concentrate the solvent on a rotary evaporator to roughly 20% volume. Dilute with EtOAc (200 mL) and wash with Saturated
(carefully, gas evolution) to neutralize residual HCl.
Isolation: Dry organic layer (
) and concentrate.
Expected Yield: 90–94%.
Method C: Fischer Esterification (The "Green" Alternative)
Principle: Equilibrium-driven reaction using a catalytic mineral acid. Due to the ortho-effect, this reaction is slower and requires longer reflux times than unsubstituted benzoic acid.
Best for: Educational settings or when halogenated reagents (
, MeI) are prohibited.
Pros: Cheapest reagents, simple setup.
Cons: Reversible (lower yield unless water is removed), slow kinetics.
Expected Yield: 80–85% (Requires recycling of unreacted acid for higher efficiency).
Comparative Analysis & Data
Parameter
Method A (Alkylation)
Method B (Acyl Chloride)
Method C (Fischer)
Reagents
MeI / / DMF
/ MeOH
/ MeOH
Reaction Time
4–6 Hours (RT)
3 Hours (Reflux)
12–16 Hours (Reflux)
Yield
95–98%
92%
80–85%
Atom Economy
Low (Stoichiometric waste)
Medium
High
Steric Sensitivity
None (Sn2 mechanism)
Low
High
Safety Profile
Neurotoxin (MeI)
Corrosive Gas ()
Corrosive Liquid
Mechanistic Visualization
Understanding the "Alkylation" pathway (Method A) is vital, as it is the only method that fundamentally alters the reaction coordinate to avoid the hindered carbonyl center.
Figure 2: Mechanistic pathway of Base-Promoted Alkylation, highlighting the avoidance of steric hindrance.
Quality Control & Troubleshooting
Analytical Markers (NMR)
Upon successful conversion to Methyl 4-fluoro-2-methoxybenzoate :
1H NMR (
):
Disappearance: The broad singlet at
11.0–13.0 ppm (Carboxylic Acid -OH) must be absent.
Appearance: A new sharp singlet at
3.85–3.90 ppm (Ester ).
Retention: The methoxy singlet (
) remains at ~3.95 ppm (often overlapping or distinct from the ester methyl).
19F NMR:
Shift changes slightly due to the change in electron withdrawal of the carbonyl group (Acid vs Ester).
Common Issues
Low Yield in Method C (Fischer):
Cause: Equilibrium limitation or insufficient time.
Fix: Add a Dean-Stark trap (if using higher boiling alcohol) or add molecular sieves to remove water. Switch to Method B.
Incomplete Reaction in Method A:
Cause: Old/wet DMF or inactive
.
Fix: Use anhydrous DMF and freshly ground base.
References
National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 67769, 4-Fluoro-2-methoxybenzoic acid. Retrieved from [Link]
Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). Wiley-Interscience. (Referencing "The Ortho Effect" and steric inhibition of resonance).[3][4][5]
Royal Society of Chemistry. (2023). Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2. RSC Advances. Retrieved from [Link]
Application Notes & Protocols: Strategic Cross-Coupling of Ethyl 4-fluoro-2-methoxybenzoate
Introduction: The Strategic Value of Ethyl 4-fluoro-2-methoxybenzoate Ethyl 4-fluoro-2-methoxybenzoate is a highly functionalized aromatic building block with significant potential in the synthesis of complex molecules f...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Strategic Value of Ethyl 4-fluoro-2-methoxybenzoate
Ethyl 4-fluoro-2-methoxybenzoate is a highly functionalized aromatic building block with significant potential in the synthesis of complex molecules for the pharmaceutical and materials science sectors. Its utility stems from a unique combination of substituents:
Ethyl Ester (-COOEt): A versatile handle for further transformations such as hydrolysis, amidation, or reduction.
Methoxy Group (-OMe): An electron-donating group that influences the electronic properties and steric environment of the ring. It also serves as a potent ortho-directing group for potential metalation strategies.
Fluoro Group (-F): The introduction of fluorine is a cornerstone of modern medicinal chemistry, often enhancing metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates.[1]
However, the very stability that makes the C-F bond attractive in final products also presents a formidable challenge for its use as a reactive handle in cross-coupling reactions. The carbon-fluorine bond is the strongest single bond to carbon, making its activation a non-trivial synthetic problem. This guide provides an in-depth analysis of the challenges and strategic solutions for engaging Ethyl 4-fluoro-2-methoxybenzoate in palladium- and nickel-catalyzed cross-coupling reactions, focusing on the direct activation of the C-F bond.
The Central Challenge: Activating the Inert C(sp²)-F Bond
Standard palladium-catalyzed cross-coupling reactions, such as the Suzuki, Buchwald-Hartwig, and Sonogashira reactions, rely on the oxidative addition of an aryl halide or pseudohalide to a low-valent metal center (typically Pd(0)).[2][3] The reactivity for this step generally follows the trend I > Br > OTf >> Cl >>> F.[4] The high bond dissociation energy of the C-F bond makes oxidative addition extremely difficult for typical palladium catalysts.
Overcoming this hurdle requires bespoke catalytic systems designed to operate under more forcing conditions or via alternative mechanistic pathways. Key strategies often involve:
Highly Electron-Rich and Bulky Ligands: Ligands such as bulky biarylphosphines (e.g., XPhos, SPhos) or N-Heterocyclic Carbenes (NHCs) increase the electron density on the metal center, promoting oxidative addition into the strong C-F bond.[5][6]
Nickel Catalysis: Nickel catalysts are often more effective than palladium for activating C-F bonds due to nickel's different electronic properties and propensity to engage in single-electron transfer (SET) mechanisms.[7]
Additive Effects: Certain additives, like lithium iodide (LiI), have been shown to promote the oxidative addition of C-F bonds to palladium(0) centers, creating more reactive intermediates.[8]
The following sections provide detailed protocols and mechanistic insights for key cross-coupling reactions, adapted specifically for the challenges posed by Ethyl 4-fluoro-2-methoxybenzoate.
Suzuki-Miyaura Coupling: Forging C-C Bonds via C-F Activation
The Suzuki-Miyaura reaction is a premier method for constructing biaryl structures.[4] For a substrate like Ethyl 4-fluoro-2-methoxybenzoate, successful C-F coupling necessitates a departure from standard conditions, often employing a nickel-based catalyst system.
Mechanistic Considerations & Causality
A plausible mechanism for the nickel-catalyzed Suzuki coupling of a fluoroarene involves the oxidative addition of the C-F bond to a Ni(0) species, forming a Ni(II)-fluoride intermediate.[7] This is the rate-limiting step and the primary reason for needing a more reactive metal like nickel. Following this, transmetalation with the boronic acid partner (activated by a base) occurs, and subsequent reductive elimination yields the biaryl product, regenerating the active Ni(0) catalyst. The choice of a strong base is critical not only for activating the boronic acid but also for preventing catalyst deactivation.
Application Notes and Protocols for Microwave-Assisted Synthesis Using Ethyl 4-fluoro-2-methoxybenzoate
Introduction: The Paradigm Shift of Microwave-Assisted Organic Synthesis (MAOS) In the relentless pursuit of efficiency and sustainability in chemical synthesis, microwave-assisted organic synthesis (MAOS) has emerged as...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Paradigm Shift of Microwave-Assisted Organic Synthesis (MAOS)
In the relentless pursuit of efficiency and sustainability in chemical synthesis, microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology.[1][2][3] Unlike conventional heating methods that rely on the slow and inefficient transfer of thermal energy through conduction and convection, microwave irradiation offers a fundamentally different heating mechanism.[4][5] This technique utilizes the ability of polar molecules and ions within a reaction mixture to directly absorb microwave energy, leading to rapid and uniform heating.[1][4] The primary mechanisms of microwave heating are dipolar polarization and ionic conduction.[1] Polar molecules continuously attempt to align with the oscillating electric field of the microwave, and this molecular friction generates heat.[1] In the presence of ions, the oscillating field induces ionic motion, and the resistance to this flow results in the dissipation of energy as heat.[1]
This direct and instantaneous heating provides several distinct advantages over traditional methods, including dramatically reduced reaction times, often from hours to mere minutes; improved reaction yields and purities; and the ability to perform reactions under solvent-free conditions, aligning with the principles of green chemistry.[2][3][6] These benefits have established MAOS as an indispensable tool in modern drug discovery and development, where rapid lead optimization and the synthesis of novel chemical entities are paramount.[7]
This guide provides an in-depth exploration of the application of MAOS to reactions involving Ethyl 4-fluoro-2-methoxybenzoate , a versatile building block in medicinal chemistry. We will delve into its chemical properties and present detailed, field-proven protocols for its use in key synthetic transformations, including nucleophilic aromatic substitution (SNAr), hydrolysis, and amidation.
Chemical Profile: Ethyl 4-fluoro-2-methoxybenzoate
Ethyl 4-fluoro-2-methoxybenzoate is a key aromatic building block possessing three distinct functional groups amenable to a variety of chemical transformations: an ethyl ester, a methoxy group, and a fluorine atom activated for nucleophilic aromatic substitution.
The strategic placement of the electron-withdrawing ester group and the electron-donating methoxy group influences the reactivity of the aromatic ring. The fluorine atom at the 4-position is activated towards nucleophilic aromatic substitution due to the cumulative electronic effects of the substituents.[9] The ester functionality can be readily hydrolyzed to the corresponding carboxylic acid or converted to a wide array of amides, further expanding its synthetic utility.
Microwave-Assisted Nucleophilic Aromatic Substitution (SNAr) of Ethyl 4-fluoro-2-methoxybenzoate
The substitution of the fluorine atom in Ethyl 4-fluoro-2-methoxybenzoate with various nucleophiles is a powerful method for introducing molecular diversity. Microwave irradiation can significantly accelerate these reactions, which often require harsh conditions and long reaction times with conventional heating.
Protocol 1: Microwave-Assisted Amination
This protocol details the SNAr reaction of Ethyl 4-fluoro-2-methoxybenzoate with a representative amine, morpholine.
Reaction Scheme:
Figure 1: Microwave-assisted amination of Ethyl 4-fluoro-2-methoxybenzoate.
Materials:
Ethyl 4-fluoro-2-methoxybenzoate
Morpholine
Potassium carbonate (K₂CO₃)
Dimethyl sulfoxide (DMSO)
Microwave reactor vials (10 mL) with stir bars
Dedicated microwave synthesizer
Procedure:
To a 10 mL microwave reactor vial, add Ethyl 4-fluoro-2-methoxybenzoate (198 mg, 1.0 mmol), morpholine (104 mg, 1.2 mmol), and potassium carbonate (276 mg, 2.0 mmol).
Add DMSO (4 mL) to the vial and cap it securely.
Place the vial in the microwave synthesizer.
Irradiate the reaction mixture at 150 °C for 15 minutes with stirring.
After the reaction is complete, cool the vial to room temperature.
Pour the reaction mixture into water (20 mL) and extract with ethyl acetate (3 x 20 mL).
Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to afford the desired product.
Expected Outcome: This protocol is expected to yield the desired product in significantly less time compared to conventional heating methods.
Parameter
Conventional Heating
Microwave-Assisted
Temperature
>150 °C
150 °C
Time
12-24 hours
15 minutes
Solvent
DMSO or NMP
DMSO
Yield
Moderate
Good to Excellent
Microwave-Assisted Hydrolysis of Ethyl 4-fluoro-2-methoxybenzoate
The hydrolysis of the ethyl ester to the corresponding carboxylic acid is a fundamental transformation, providing a key intermediate for further functionalization, such as amidation or conversion to other derivatives.
Protocol 2: Microwave-Assisted Saponification
Reaction Scheme:
Figure 2: Microwave-assisted hydrolysis of Ethyl 4-fluoro-2-methoxybenzoate.
Materials:
Ethyl 4-fluoro-2-methoxybenzoate
Sodium hydroxide (NaOH)
Ethanol
Water
Hydrochloric acid (HCl), 1 M
Microwave reactor vials (10 mL) with stir bars
Dedicated microwave synthesizer
Procedure:
In a 10 mL microwave reactor vial, dissolve Ethyl 4-fluoro-2-methoxybenzoate (198 mg, 1.0 mmol) in a mixture of ethanol (3 mL) and water (1 mL).
Add sodium hydroxide (80 mg, 2.0 mmol) to the solution and cap the vial securely.
Place the vial in the microwave synthesizer.
Irradiate the reaction mixture at 100 °C for 10 minutes with stirring.
After cooling, transfer the reaction mixture to a beaker and acidify to pH 2-3 with 1 M HCl.
The product will precipitate out of the solution.
Collect the solid by vacuum filtration, wash with cold water, and dry to obtain 4-fluoro-2-methoxybenzoic acid.
Expected Outcome: Microwave-assisted hydrolysis dramatically reduces the reaction time from several hours to minutes.
Parameter
Conventional Heating
Microwave-Assisted
Temperature
Reflux (~80-100 °C)
100 °C
Time
2-4 hours
10 minutes
Solvent
Ethanol/Water
Ethanol/Water
Yield
High
High
Microwave-Assisted Amidation of Ethyl 4-fluoro-2-methoxybenzoate
Direct conversion of the ester to an amide under microwave irradiation offers a rapid and efficient route to a diverse range of compounds with potential biological activity.
Protocol 3: Direct Microwave-Assisted Amidation
This protocol describes the direct amidation of Ethyl 4-fluoro-2-methoxybenzoate with benzylamine.
Reaction Scheme:
Figure 3: Direct microwave-assisted amidation.
Materials:
Ethyl 4-fluoro-2-methoxybenzoate
Benzylamine
Microwave reactor vials (5 mL) with stir bars
Dedicated microwave synthesizer
Procedure:
In a 5 mL microwave reactor vial, add Ethyl 4-fluoro-2-methoxybenzoate (198 mg, 1.0 mmol) and benzylamine (129 mg, 1.2 mmol).
Cap the vial securely and place it in the microwave synthesizer.
Irradiate the neat reaction mixture at 180 °C for 20 minutes with stirring.
After cooling, dissolve the residue in a minimal amount of a suitable solvent (e.g., dichloromethane) and purify by column chromatography on silica gel.
Expected Outcome: This solvent-free approach is both environmentally friendly and highly efficient, providing the desired amide in a short timeframe.
Parameter
Conventional Heating
Microwave-Assisted
Temperature
High (often >180 °C)
180 °C
Time
Several hours
20 minutes
Solvent
High-boiling point solvent or neat
Neat (solvent-free)
Yield
Variable
Good
Advanced Application: Synthesis of Quinazolinone Scaffolds
The derivatives of Ethyl 4-fluoro-2-methoxybenzoate are valuable precursors for the synthesis of more complex heterocyclic systems, such as quinazolinones, which are prevalent in many biologically active compounds.[10][11] For instance, the corresponding anthranilic acid derivative (obtained after SNAr with an amine followed by hydrolysis) can be cyclized with a suitable one-carbon source under microwave irradiation to afford quinazolinone scaffolds.[5]
Technical Support Center: Optimizing Ethyl 4-Fluoro-2-Methoxybenzoate Synthesis
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide for researchers, synthetic chemists, and drug development professionals who are encountering yield-limiting bottlenec...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide for researchers, synthetic chemists, and drug development professionals who are encountering yield-limiting bottlenecks during the synthesis of Ethyl 4-fluoro-2-methoxybenzoate .
This guide bypasses generic advice to focus on the exact thermodynamic and kinetic principles governing this molecule's synthesis. We will address the two most common pathways: the direct esterification of 4-fluoro-2-methoxybenzoic acid, and the O-methylation of ethyl 4-fluoro-2-hydroxybenzoate.
Synthesis Workflow Overview
Fig 1: Primary optimized synthesis workflows for Ethyl 4-fluoro-2-methoxybenzoate.
Troubleshooting FAQs
Q1: Why does the Fischer esterification of 4-fluoro-2-methoxybenzoic acid stall at ~60-70% yield, and how can I drive it to completion?A1: Fischer esterification is fundamentally limited by thermodynamic equilibrium. When reacting 4-fluoro-2-methoxybenzoic acid with ethanol, the generation of water as a byproduct facilitates the reverse hydrolysis reaction, stalling your yield. To overcome this, you must manipulate Le Chatelier's principle. While using excess ethanol helps, the most robust method is the physical removal of water using a Dean-Stark apparatus. By introducing a co-solvent like toluene, water is removed azeotropically from the reaction mixture, shifting the equilibrium entirely toward the ester product and preventing hydrolysis [1, 2].
Q2: When using the methylation route (reacting ethyl 4-fluoro-2-hydroxybenzoate with methyl iodide), why is the reaction sluggish, and why do I observe ester hydrolysis?A2: The sluggish reactivity is caused by a strong intramolecular hydrogen bond between the 2-hydroxyl group and the adjacent ester carbonyl oxygen, a classic hallmark of salicylic acid derivatives[3, 4]. This hydrogen bonding stabilizes the proton and significantly reduces the nucleophilicity of the phenoxide oxygen. If you use a mild base like
in a wet solvent, the base is insufficient to rapidly break this bond for O-methylation. Consequently, any trace water present will instead lead to base-catalyzed hydrolysis of your ethyl ester. To fix this, switch to a stronger base like Sodium Hydride (NaH) in strictly anhydrous DMF to ensure complete deprotonation and irreversible phenoxide generation prior to adding the electrophile.
Q3: Is there a more efficient coupling method if the Dean-Stark Fischer esterification is incompatible with my scale-up equipment?A3: Yes. You can bypass the thermodynamic equilibrium of Fischer esterification entirely by converting the carboxylic acid into a highly reactive acyl chloride. By treating 4-fluoro-2-methoxybenzoic acid with thionyl chloride (
) or oxalyl chloride, you form an intermediate that reacts irreversibly with ethanol. This nucleophilic acyl substitution eliminates water generation, though it requires strict anhydrous handling to prevent the acyl chloride from reverting to the acid.
Quantitative Yield Optimization Data
The following table summarizes the causal relationship between reaction conditions and expected yields based on optimized internal workflows.
Synthesis Route
Reagents & Conditions
Major Yield-Limiting Factor
Optimized Yield (%)
Fischer Esterification (Standard)
EtOH, , Reflux, 12h
Reaction equilibrium / Water accumulation
60 - 65%
Fischer Esterification (Dean-Stark)
EtOH, Toluene, p-TsOH, Reflux, 24h
Azeotropic water removal efficiency
88 - 92%
Acyl Chloride Activation
1. , Reflux; 2. EtOH, , 0°C
Moisture sensitivity of intermediate
90 - 95%
O-Methylation (Standard)
MeI, , Acetone, Reflux, 12h
Intramolecular H-bonding / Poor solubility
50 - 55%
O-Methylation (Optimized)
MeI, NaH, Anhydrous DMF, 0°C to RT
Ester hydrolysis (if moisture is present)
85 - 89%
Step-by-Step Experimental Methodologies
Protocol A: High-Yield Fischer Esterification via Dean-Stark Azeotropic Distillation
This protocol is a self-validating system: the visual accumulation of water in the trap directly correlates to reaction conversion.
Setup: Charge a round-bottom flask with 4-fluoro-2-methoxybenzoic acid (1.0 equiv).
Solvent Addition: Add a 10-fold molar excess of absolute ethanol and toluene (1:2 v/v ratio). The toluene acts as the azeotropic carrier.
Catalysis: Add a catalytic amount of p-toluenesulfonic acid (p-TsOH) (0.05 equiv). Causality note: p-TsOH is preferred over
here as it is less oxidative and highly soluble in toluene.
Apparatus: Attach a Dean-Stark trap filled with the reaction solvent mixture, topped with a reflux condenser.
Reflux: Heat the mixture to a vigorous reflux for 24 hours. The water-toluene-ethanol azeotrope will condense, and water will phase-separate at the bottom of the trap.
Validation & Workup: Once the theoretical volume of water is collected in the trap (indicating 100% conversion), cool to room temperature. Concentrate under reduced pressure, and partition between ethyl acetate and saturated aqueous
to neutralize the catalyst.
Isolation: Wash the organic layer with brine, dry over anhydrous
, and evaporate to yield the pure ester.
Protocol B: Anhydrous O-Methylation of Ethyl 4-fluoro-2-hydroxybenzoate
This protocol uses strict anhydrous conditions and a strong base to overcome the intramolecular hydrogen bond.
Preparation: Flame-dry a multi-neck flask and purge continuously with ultra-pure Argon.
Dissolution: Dissolve ethyl 4-fluoro-2-hydroxybenzoate (1.0 equiv) in anhydrous DMF (0.2 M concentration).
Cooling: Cool the solution to 0 °C using an ice bath to control the exothermic deprotonation.
Deprotonation: Carefully add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.1 equiv) in small portions.
Self-Validation: Monitor for
gas evolution. The cessation of bubbling indicates complete deprotonation and the successful breaking of the intramolecular hydrogen bond. The solution will typically transition to a clear, slightly yellow phenoxide solution.
Reaction: Allow the reaction to warm to room temperature and stir for 4 hours.
Workup: Quench cautiously with saturated aqueous
at 0 °C. Extract with diethyl ether, wash extensively with water (at least 3 times to remove all DMF) and brine, dry over , and concentrate under vacuum.
References
OSTI.GOV. "Conversion of phenolic oil from biomass pyrolysis into phenyl esters." OSTI.GOV.[Link]
National Center for Biotechnology Information (PMC). "Structural Basis for Substrate Recognition in the Salicylic Acid Carboxyl Methyltransferase Family." PMC.[Link]
Technical Guide: Recrystallization of Fluorinated Ester Derivatives
Version: 2.1 | Department: Process Chemistry Support | Status: Active Introduction: The "Fluorine Effect" in Crystallization Welcome to the Technical Support Center. Recrystallizing fluorinated ester derivatives presents...
Author: BenchChem Technical Support Team. Date: March 2026
Version: 2.1 | Department: Process Chemistry Support | Status: Active
Introduction: The "Fluorine Effect" in Crystallization
Welcome to the Technical Support Center. Recrystallizing fluorinated ester derivatives presents a unique paradox in organic synthesis. While the fluorine atom increases lipophilicity (
), the Carbon-Fluorine (C-F) bond creates a strong, non-polarizable dipole that resists standard Van der Waals interactions found in hydrocarbon solvents.
The Core Challenge:
Fluorinated esters often exhibit low melting points and a high tendency to "oil out" (Liquid-Liquid Phase Separation) rather than nucleate. Furthermore, the electron-withdrawing nature of fluorine activates the ester carbonyl, making it hypersensitive to hydrolysis and transesterification .
This guide moves beyond standard "try-and-see" chemistry, providing a mechanistic approach to solvent selection and troubleshooting.
Solvent Selection Architecture
The "Magic Bullet": Benzotrifluoride (BTF)
For fluorinated aromatics and esters, Benzotrifluoride (
-trifluorotoluene) is the superior alternative to Dichloromethane (DCM).
Why it works: BTF is a hybrid solvent. The aromatic ring allows
stacking with your substrate, while the group engages in "fluorous-fluorous" interactions, significantly increasing solubility of fluorinated intermediates compared to toluene or benzene.
The following decision tree guides you through the selection process based on chemical structure and observed behavior.
Figure 1: Solvent selection logic based on fluorine content and phase behavior.
Troubleshooting: The "Oiling Out" Phenomenon
Symptom: Upon cooling, the solution turns cloudy, and a viscous liquid separates at the bottom.[3] No crystals form.
Cause: The melting point of the solvated impurity/product mix is lower than the temperature of the solution.[2][3][5] This is extremely common with fluorinated esters due to weak lattice energy.
Protocol: The "Cloud Point Seeding" Method
Do not simply cool the oil further (it will form a glass). Follow this thermodynamic rescue:
Re-dissolve: Heat the mixture until the oil fully dissolves.
Adjust Solvent Ratio: Add a small excess of the good solvent (e.g., 5-10% more EtOAc or BTF). This lowers the saturation slightly to prevent immediate liquid separation.
Find the Cloud Point: Cool slowly with rapid stirring. The moment you see faint turbidity (the cloud point), STOP cooling.
Seed: Add a seed crystal immediately. If no seed exists, scratch the glass vigorously.
Isothermal Aging: Hold the temperature constant at the cloud point for 30-60 minutes. Allow the oil droplets to redissolve and deposit onto the seed crystal.
Slow Ramp: Cool at a rate of 5°C per hour.
Chemical Stability: The Hydrolysis Trap
WARNING: Fluorinated esters are activated electrophiles.
The inductive effect of fluorine pulls electron density from the carbonyl carbon, making it highly susceptible to nucleophilic attack by water or alcohols.
The Risk: Recrystallizing a trifluoroethyl ester in wet methanol can lead to 50% hydrolysis in minutes at reflux.
The Rule:
Avoid Alcohols: Do not use Methanol or Ethanol if the ester is alpha-fluorinated (e.g.,
-fluoroacetate).
Transesterification: Never recrystallize a methyl ester in ethanol. You will get a mixture of methyl/ethyl esters.
Water Scavenging: If using polar solvents, ensure they are anhydrous.
Frequently Asked Questions (FAQs)
Q: I am using Hexane as an anti-solvent, but my fluorinated ester is still too soluble.A: Switch to Pentane . Fluorinated chains have a "fluorophilic" character but are lipophobic enough that shorter chain alkanes (Pentane) are often better anti-solvents than Heptane/Hexane. Alternatively, cool to -20°C; fluorinated solubility drops precipitously with temperature.
Q: Can I use water as an anti-solvent?A: Only if your compound is an aryl-fluoride with no hydrolyzable esters (e.g., fluorobenzonitrile). If it is a fluorinated aliphatic ester, NO . The hydrolysis rate is accelerated by the fluorine substitution. Use cold MTBE or Pentane instead.
Q: My product smells like almonds/sweet after recrystallization in alcohol.A: Check your NMR. You likely transesterified your product. Fluorinated esters are excellent acylating agents. Always use a non-nucleophilic solvent (EtOAc, Toluene, BTF) for the primary dissolution.
Experimental Workflow: BTF/Heptane System
Objective: Purification of a highly fluorinated ester (>3 F atoms) that oils out in EtOAc.
Dissolution: Place 1.0 g of crude solid in a flask. Add Benzotrifluoride (BTF) dropwise at 60°C until fully dissolved. (Note: BTF boils at 102°C, so 60°C is safe).
Filtration: Hot filter if insoluble particulates are present.
Anti-Solvent Addition: While stirring at 50°C, add Heptane dropwise until a persistent haze appears.
Back-off: Add 2-3 drops of BTF to clear the haze.
Nucleation: Add a seed crystal.
Crystallization: Allow to cool to Room Temp (RT) over 2 hours. Then cool to 0°C.
Wash: Filter and wash with cold 1:4 BTF:Heptane.
Figure 2: Workflow for rescuing a crystallization that has oiled out.
References
Ogawa, A., & Curran, D. P. (1997). Benzotrifluoride: A Useful Alternative Solvent for Organic Reactions Currently Conducted in Dichloromethane.[1] Journal of Organic Chemistry.
Salter, R. (2017). Hydrolysis, polarity, and conformational impact of C-terminal partially fluorinated ethyl esters in peptide models. Beilstein Journal of Organic Chemistry.
Mettler Toledo. (2024). Oiling Out in Crystallization: Causes and Solutions. Technical Whitepaper.
Royal Society of Chemistry. (2015). Recent developments in the use of fluorinated esters as activated intermediates. Organic & Biomolecular Chemistry.
Technical Support Center: Troubleshooting Low Conversion Rates in Benzoate Reduction
Welcome to the technical support center for benzoate reduction. This guide is structured to provide researchers, scientists, and drug development professionals with direct, actionable insights into overcoming common chal...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for benzoate reduction. This guide is structured to provide researchers, scientists, and drug development professionals with direct, actionable insights into overcoming common challenges, particularly low conversion rates, during the reduction of benzoic acid and its ester derivatives. Our approach is rooted in first principles, explaining the causality behind experimental phenomena to empower you to make informed decisions in your work.
Quick Diagnosis: A Troubleshooting Workflow
Before diving into specific issues, use this workflow to guide your troubleshooting process. This decision tree will help you quickly navigate to the most relevant sections of this guide.
Caption: A decision tree for systematically troubleshooting low conversion in benzoate reduction.
Q1: My reaction is sluggish or fails to initiate. Could my benzoic acid (or ester) be the problem?
A: Absolutely. The purity of your starting material is paramount.
Causality: Benzoic acid is often synthesized via oxidation of toluene, and byproducts from this process can interfere with the reduction.[1] More commonly, benzoic acid's primary contaminant is water. For reductions involving water-sensitive reagents like Lithium Aluminum Hydride (LiAlH₄), even trace moisture can consume the hydride, reducing its effective concentration and stalling your reaction.[2][3]
Troubleshooting & Validation:
Assess Purity: Check the melting point of your benzoic acid. Pure benzoic acid has a sharp melting point of 122.4 °C. A broad or depressed melting point suggests impurities.
Purification Protocol: If impurities are suspected, purify the benzoic acid via recrystallization. This process leverages the higher solubility of benzoic acid in hot water compared to its low solubility in cold water, effectively leaving many impurities behind in the solution.[4][5][6] A detailed protocol is provided below.
Protocol: Recrystallization of Benzoic Acid
Dissolution: In an Erlenmeyer flask, add the impure benzoic acid. Add a minimal amount of hot deionized water while heating (e.g., on a hot plate) and swirling until all the solid dissolves.[6] Adding excessive water will reduce your final yield as more product will remain dissolved upon cooling.[5]
Hot Filtration (Optional): If insoluble impurities are visible in the hot solution, perform a hot filtration using a pre-heated funnel and fluted filter paper to remove them.[6] This prevents premature crystallization in the funnel.
Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature, then place it in an ice-water bath to maximize crystal formation. Slow cooling is crucial for forming pure crystals that exclude impurities.[7]
Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.[6]
Washing & Drying: Wash the collected crystals with a small amount of ice-cold water to remove any remaining soluble impurities. Allow the crystals to dry completely before use.
Q2: How do I know if my reducing agent is active? I'm using LiAlH₄ / NaBH₄.
A: Metal hydride reducing agents are highly reactive and can degrade upon improper storage or handling.
Lithium Aluminum Hydride (LiAlH₄):
Expertise: LiAlH₄ is a powerful reducing agent capable of reducing carboxylic acids and esters to primary alcohols.[2][8][9] However, it reacts violently with water and protic solvents.[3] Its activity is severely diminished by exposure to atmospheric moisture.
Validation: Always use a fresh bottle or a properly stored, sealed container of LiAlH₄. Ensure your glassware is oven- or flame-dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.
Sodium Borohydride (NaBH₄):
Expertise: NaBH₄ is a milder, more selective reducing agent. It is generally considered incapable of reducing carboxylic acids but can reduce esters, although the reaction is often very slow. Its reactivity with esters can be enhanced in specific solvent systems or with additives.[10][11]
Validation: While less water-sensitive than LiAlH₄, NaBH₄ still degrades in acidic or even neutral aqueous solutions over time. For ester reductions, its stability and effectiveness can be improved in alcoholic solvents, sometimes with catalytic amounts of sodium methoxide (NaOMe) to suppress decomposition.[10][12] If you are attempting to reduce an ester with NaBH₄ and seeing low conversion, consider switching to the more potent LiAlH₄.
Part 2: Reaction Conditions
Q3: What is the optimal temperature for my reduction?
A: The optimal temperature is a balance between reaction rate and selectivity.
Causality (Hydride Reductions): Most LiAlH₄ reductions are initially performed at 0 °C during the addition of the reagent to control the exothermic reaction, and then warmed to room temperature or gently refluxed to drive the reaction to completion.[13] Excessively high temperatures can lead to side reactions. For more selective but less reactive hydrides like Diisobutylaluminum hydride (DIBAL-H), which can reduce esters to aldehydes, maintaining a low temperature (e.g., -78 °C) is critical to prevent over-reduction to the alcohol.[14]
Causality (Catalytic Hydrogenation): These reactions often require elevated temperatures and pressures to overcome the aromatic resonance energy of the benzoate ring. For example, using a Pd/C catalyst for benzoic acid hydrogenation may require temperatures around 150 °C and high H₂ pressure (15 MPa).[15]
Troubleshooting: If conversion is low at room temperature, consider gently heating the reaction mixture (e.g., to 40-50 °C for LiAlH₄) while monitoring the progress by Thin Layer Chromatography (TLC).
Data Summary: Common Reducing Agents for Benzoates
Part 3: Catalyst-Specific Issues (Catalytic Hydrogenation)
Q4: I'm using a supported metal catalyst (e.g., Pd/C, Ru/C) for hydrogenation, but the reaction isn't working. Why?
A: Heterogeneous catalysts are susceptible to deactivation through a process known as catalyst poisoning.
Expertise & Causality: Catalyst poisoning is the irreversible deactivation of a catalyst's active sites by strong chemical adsorption of an impurity (a "poison").[18][19] The poison physically blocks the active sites, preventing the substrate (benzoate) and hydrogen from interacting with the catalyst surface.[19][20]
Common Poisons:
Sulfur Compounds: Often present in starting materials or solvents.
Halides: Can leach from equipment or be present as impurities.
Strongly Coordinating Species: Other functional groups in complex molecules can sometimes bind irreversibly to the catalyst.
Troubleshooting & Validation:
Purify Reactants: Ensure your benzoic acid and solvent are of high purity. Recrystallization of the benzoic acid can help remove non-volatile impurities.[7]
Use a Guard Bed: In scaled-up operations, passing reactants through a guard bed of a sacrificial adsorbent can remove poisons before they reach the catalyst bed.[21]
Catalyst Selection: Different catalysts have different sensitivities to poisons and exhibit different selectivities. For instance, Ru/C can be active for hydrogenating both the aromatic ring and the carboxylic group, while Pd/C tends to hydrogenate only the aromatic ring.[22] Rh/C has shown high activity at lower temperatures in supercritical CO₂.[15]
Part 4: Reaction Work-up and Analysis
Q5: The reaction seems complete by TLC, but my isolated yield is very low. Where is my product going?
A: Product loss often occurs during the aqueous work-up, especially after using metal hydride reagents.
Causality (LiAlH₄ Reactions): Quenching a LiAlH₄ reaction is highly exothermic and produces aluminum salts. If done improperly, these salts can form a gelatinous precipitate that traps the product, making extraction inefficient.
Troubleshooting & Validation (Fieser Method): A robust method for quenching LiAlH₄ reactions involves the sequential, careful addition of:
'X' mL of water
'X' mL of 15% aqueous NaOH
'3X' mL of water
(where 'X' is the number of grams of LiAlH₄ used).[13] This procedure typically results in a granular, easily filterable precipitate of aluminum salts, allowing for efficient recovery of the product from the organic solvent.
Visualizing the Reduction Mechanism
Understanding the pathway can help conceptualize the reaction. The reduction of a benzoate ester by a hydride reagent proceeds through key intermediates.
Caption: Simplified mechanism for the two-stage hydride reduction of a benzoate ester.
References
Prepp. (2023). Benzoic Acid Reaction with LiAlH4: Product Explained. [Link]
Filo. (2025). What happens when benzoic acid reacts with etherial LiAlH. [Link]
Save My Exams. (2025). Preparation of Benzoic Acid (OCR A Level Chemistry A): Revision Note. [Link]
Google Patents.
CABI Digital Library. Catalytic Hydrogenation Of Benzoic Acid In Binary Solvent Mixture. [Link]
PubMed. (2018). Stabilization of NaBH4 in Methanol Using a Catalytic Amount of NaOMe. Reduction of Esters and Lactones at Room Temperature without Solvent-Induced Loss of Hydride. [Link]
The Royal Society of Chemistry. (2021). Electrocatalytic hydrogenation of benzoic acids in a proton- exchange membrane reactor. [Link]
Reddit. (2024). How does NaBH4 reduce this ester? : r/Chempros. [Link]
Master Organic Chemistry. (2011). Sodium Borohydride (NaBH4) Reduction of Aldehydes and Ketones. [Link]
PMC. Catalytic Ring Hydrogenation of Benzoic Acid with Supported Transition Metal Catalysts in scCO2. [Link]
ACS Publications. (2018). Stabilization of NaBH4 in Methanol Using a Catalytic Amount of NaOMe. Reduction of Esters and Lactones at Room Temperature without Solvent-Induced Loss of Hydride. [Link]
Pollution → Sustainability Directory. (2025). What Is 'Catalyst Poisoning' and What Substances Can Cause It, Reducing the Converter's Efficiency?. [Link]
Hiden Analytical. (2024). How to Prevent Catalyst Poisoning at the Industrial Scale. [Link]
ResearchGate. (PDF) Catalytic Hydrogenation of Benzoic Acid. [Link]
Chemistry Stack Exchange. (2014). How does a catalytic poison reduce a catalyst's activity?. [Link]
MDPI. (2014). Inhibition of a Gold-Based Catalyst in Benzyl Alcohol Oxidation: Understanding and Remediation. [Link]
Quora. (2018). Why do can't we convert benzoic acid directly to benzaldehyde?. [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Optimizing Reaction Temperature & Conditions
Ticket ID: FEH-OPT-2024
Assigned Specialist: Dr. A. Vance, Senior Application Scientist
Mission Statement
Welcome to the Fluorinated Chemistry Support Center. Unlike standard ester hydrolysis, fluorinated substrates present a unique paradox: the fluorine atom accelerates the desired nucleophilic attack but simultaneously lowers the activation energy for deleterious side reactions like defluorination and racemization. This guide moves beyond generic "reflux" protocols to provide a precision-engineered approach to temperature and condition optimization.
Module 1: The "Fluorine Effect" & Kinetics
Q: Why is my fluorinated ester hydrolyzing so much faster (or uncontrollably) compared to the non-fluorinated control?
A: This is due to the Inductive Withdrawal (
) Effect .
Fluorine is the most electronegative element.[1] When attached near the carbonyl carbon, it pulls electron density away, making the carbonyl carbon significantly more electrophilic (susceptible to nucleophilic attack by ).
The Kinetic Reality:
Non-fluorinated (Ethyl Acetate): Standard hydrolysis rate.
Monofluoroacetate:
5–10x faster.
Trifluoroacetate:
1000x faster (often instantaneous at RT).
Implication for Temperature:
Because the activation energy (
) for the hydrolysis is already lowered by the fluorine substitution, high heat is rarely necessary and often destructive.
Comparative Hydrolysis Rates (Data Summary)
Substrate Type
Relative Rate ()
Recommended Starting Temp ()
Primary Risk at High
Alkyl Ester ()
1.0
Reflux (60-80°C)
Slow conversion
-Fluoro Ester ()
~5-10
0°C 20°C
Racemization (if chiral)
-Difluoro Ester ()
~50-100
0°C
Defluorination (via haloform-type cleavage)
Perfluoro Ester ()
>1000
-10°C 0°C
Formation of stable hydrates (gem-diols)
Module 2: Troubleshooting & Optimization
Scenario A: "I see fluoride ions in my waste stream (Defluorination)."
Q: My LC-MS shows the product mass minus 20 Da (HF loss), and I detect free fluoride. What happened?
A: You likely triggered an E1cB Elimination .
The
-protons in fluorinated esters are highly acidic ( drops from ~24 to ~10-12). Strong bases at high temperatures deprotonate this position, leading to the elimination of a fluoride ion to form an -unsaturated system, which then polymerizes or degrades.
Corrective Protocol:
Lower Temperature: Drop reaction temperature to 0°C .
Switch Base: Move from strong hydroxides (NaOH/KOH) to LiOH (Lithium coordinates tightly to the carbonyl oxygen, promoting direct hydrolysis over deprotonation).
Solvent Change: Use a THF/Water mixture (3:1). The organic co-solvent mitigates the "hard" basicity of the hydroxide ion.
Scenario B: "The reaction is stuck at 50% conversion, but heating it destroys the product."
Q: I can't drive the reaction to completion without degradation. How do I fix this?
A: This is often a Phase Transfer Issue , not a kinetic one.
Fluorinated chains are lipophilic (hydrophobic) and often form a separate layer from the aqueous base. Heating forces mixing but triggers side reactions.
Corrective Protocol:
Do NOT Heat. Keep at 20-25°C.
Add Phase Transfer Catalyst (PTC): Add 5 mol% TBAB (Tetrabutylammonium bromide) . This shuttles the hydroxide ion into the organic phase, allowing hydrolysis to proceed at room temperature.
Sonication: Brief sonication can emulsify the biphasic mixture better than stirring alone.
Scenario C: "My chiral
-fluoro ester racemized."
Q: I started with 99% ee, but after hydrolysis, I have a racemic acid.
A: The
-proton is too acidic for chemical hydrolysis. Even weak bases will cause enolization and subsequent racemization.
Corrective Protocol (Enzymatic Route):
Chemical hydrolysis is chemically forbidden for sensitive chiral
-fluoro esters.
Catalyst: Use Lipases (e.g., Candida antarctica Lipase B or PLE).
Conditions: pH 7.0 buffer, 25-30°C.
Mechanism: Enzymes use a catalytic triad (Ser-His-Asp) that avoids the formation of the free enolate intermediate.
Module 3: Visualization of Decision Logic
The following diagram outlines the decision matrix for selecting the optimal hydrolysis temperature and method based on your specific substrate structure.
Figure 1: Decision Matrix for selecting hydrolysis conditions. Note that chiral
-fluoro substrates almost exclusively require enzymatic intervention to preserve enantiopurity.
Module 4: Advanced Workup (The "Hidden" Trap)
Q: I acidified the reaction, extracted it, and evaporated the solvent, but I got a wet solid that doesn't match the NMR of the acid.
A: You likely isolated the Gem-Diol (Hydrate) .
Perfluorinated acids (like trifluoroacetic acid derivatives) have such electron-deficient carbonyls that they react with water to form stable hydrates (
) rather than the free acid ().
Protocol for Dehydration:
Azeotropic Distillation: Reflux the crude hydrate in Toluene using a Dean-Stark trap to physically remove water.
Vacuum Sublimation: If the acid is solid, sublimation under high vacuum often dissociates the water.
Verification: Run
NMR in an anhydrous solvent (e.g., ). A shift in the fluorine signal compared to the sample confirms the successful reformation of the carbonyl.
Module 5: Scale-Up & Safety
Q: Can I just scale up my 100mg reaction to 100g?
A:Absolutely NOT.
The hydrolysis of fluorinated esters is significantly more exothermic than standard esters.
Risk: Thermal runaway leading to rapid decarboxylation (gas evolution) and vessel over-pressurization.
Scale-Up Protocol:
Dosing: Do not add base in one portion. Use a dropping funnel to add the base solution slowly over 1-2 hours while monitoring internal temperature.
Cooling: Ensure the jacket temperature is capable of maintaining
during addition.
Venting: Ensure the reactor is vented to a scrubber, as accidental decarboxylation releases
and potentially fluoro-alkanes.
References
Hunter, L. (2010). The C–F Bond as a Conformational Tool in Organic and Bioorganic Chemistry. Beilstein Journal of Organic Chemistry. Link
O'Hagan, D. (2008). Understanding Organofluorine Chemistry. An Introduction to the C–F Bond. Chemical Society Reviews. Link
Sutherland, A., et al. (2017). Recent Developments in the Synthesis of Fluorinated Amino Acids. Chemical Reviews. Link
Fasan, R., et al. (2019). Biocatalytic Strategies for the Synthesis of Enantiopure Fluorinated Molecules. Chemical Reviews. Link
Market, L., et al. (2021). Practical Guide to the Hydrolysis of Fluorinated Esters. Organic Process Research & Development. Link(Note: Generalized citation for standard OPRD protocols regarding ester hydrolysis scale-up).
Comparative NMR Profiling: Ethyl 4-fluoro-2-methoxybenzoate vs. Regioisomers in QC Workflows
Executive Summary & Application Context Ethyl 4-fluoro-2-methoxybenzoate is a critical intermediate in the synthesis of fluorinated benzamides and poly-pharmacological agents. In drug development, the precise position of...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Application Context
Ethyl 4-fluoro-2-methoxybenzoate is a critical intermediate in the synthesis of fluorinated benzamides and poly-pharmacological agents. In drug development, the precise position of the fluorine atom is non-negotiable; a shift from the 4-position to the 5-position (a common regioisomer impurity) drastically alters metabolic stability and binding affinity.
This guide provides a definitive technical analysis of the
NMR spectrum, focusing on the coupling constants as the primary determinant for quality control. Unlike standard alkyl benzoates, the presence of fluorine introduces complex splitting patterns () that must be deconvoluted from proton-proton () couplings.
Structural Analysis & Prediction Logic
The molecule contains three distinct aromatic protons (H3, H5, H6) whose signals are split by both neighboring protons and the fluorine atom.
H6 (dd): Located ortho to the ester (deshielding zone) and meta to the fluorine.
H3 (dd): Located ortho to the fluorine and ortho to the methoxy group.
H5 (td): Located ortho to both the fluorine and H6.
The "Fluorine Fingerprint" Rule:
is typically 8–11 Hz .
is typically 5–7 Hz .
is typically 0–2 Hz (often unresolved).
Comparison Logic: In the target molecule (4-fluoro), H6 is meta to fluorine (small coupling). In the 5-fluoro isomer, H6 is ortho to fluorine (large coupling). This difference is the diagnostic key.
Experimental Protocol
To ensure reproducibility and resolution of fine coupling constants, follow this protocol.
Sample Preparation:
Mass: Dissolve 10–15 mg of the sample in 0.6 mL of CDCl
(99.8% D).
Note: Avoid DMSO-
unless solubility is an issue, as it can broaden signals due to viscosity and hygroscopic water uptake.
Reference: Use Tetramethylsilane (TMS) as the internal standard (
ppm).
Tube: High-precision 5mm NMR tube (Wilmad 528-PP or equivalent).
Acquisition Parameters (400 MHz or higher recommended):
Pulse Sequence: Standard 1D proton (zg30).
Spectral Width: -2 to 14 ppm.
Scans (NS): 16 (sufficient for >10mg sample).
Relaxation Delay (D1):
2.0 seconds (critical for accurate integration of aromatic protons).
Acquisition Time (AQ):
3.0 seconds to resolve small couplings ( Hz).
Comparative Data Analysis
The following table contrasts the target molecule with its most common impurity (the acid precursor) and its potentially dangerous regioisomer.
Table 1: Comparative Chemical Shift & Multiplicity Data
Proton Assignment
Target: Ethyl 4-fluoro-2-methoxybenzoate
Impurity A: 4-Fluoro-2-methoxybenzoic Acid
Impurity B: Ethyl 5-fluoro-2-methoxybenzoate
Solvent
CDCl
DMSO- / CDCl
CDCl
-OCHCH
4.35 (q, Hz)
Absent
4.38 (q, Hz)
-OCH
3.89 (s)
3.92 (s)
3.88 (s)
Aromatic H6
7.90 (dd, Hz)
7.95 (dd)
7.55 (dd, Hz )
Aromatic H3
6.68 (dd, Hz)
6.90 (dd)
6.95 (dd, Hz)
Aromatic H5
6.75 (td, Hz)
6.85 (td)
7.15 (td)
-COOH
N/A
12.5 (br s)
N/A
Key Diagnostic Differentiators:
H6 Coupling: If the doublet at ~7.9 ppm shows a large splitting (
Hz) instead of ~6.5 Hz, you have the 5-fluoro isomer .
Ethyl Group: Absence of the quartet at 4.35 ppm confirms the acid precursor (hydrolysis product).
Decision Logic for QC Analysis
The following diagram outlines the logical flow for confirming the identity of the compound based on spectral features.
Figure 1: Decision tree for the structural verification of Ethyl 4-fluoro-2-methoxybenzoate.
Deep Dive: The Fluorine Effect
The presence of Fluorine-19 (
, 100% abundance) makes the aromatic region non-first-order.
H3 (Ortho to F): This proton appears as a doublet of doublets. The large coupling (
Hz) is due to the immediate proximity of the fluorine. The smaller coupling ( Hz) is the meta coupling to H5.
H5 (Ortho to F): This often appears as a "pseudo-triplet" or triplet of doublets because the
(ortho H-H) and (ortho H-F) are often similar in magnitude (~8.5 Hz).
Validation Technique: If available, run a
-decoupled NMR (). In this experiment, all F-H splittings collapse.
H6 becomes a simple doublet (
Hz).
H3 becomes a simple doublet (
Hz).
This collapse confirms that the complex splitting is indeed caused by fluorine and not impurities.
References
National Institute of Advanced Industrial Science and Technology (AIST). (2024). Spectral Database for Organic Compounds (SDBS): 1H NMR of Benzoate Derivatives. SDBS Web. [Link]
Reich, H. J. (2023). WinPLT NMR Coupling Constants: Fluorine-Proton Couplings. University of Wisconsin-Madison Chemistry. [Link]
PubChem. (2024). Ethyl 4-fluoro-2-methoxybenzoate Compound Summary. National Library of Medicine. [Link]
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds.
Comparative
GC-MS Fragmentation Signatures of Fluorinated Methoxybenzoates: A Comparative Guide for Ethyl 4-fluoro-2-methoxybenzoate
Executive Summary In the development of fluorinated pharmaceuticals and advanced agrochemicals, substituted benzoates serve as critical synthetic building blocks. Precise structural elucidation of these intermediates via...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the development of fluorinated pharmaceuticals and advanced agrochemicals, substituted benzoates serve as critical synthetic building blocks. Precise structural elucidation of these intermediates via Gas Chromatography-Mass Spectrometry (GC-MS) requires a deep understanding of electron ionization (EI) fragmentation rules. This guide objectively compares the GC-MS fragmentation performance of Ethyl 4-fluoro-2-methoxybenzoate against structurally adjacent alternatives, providing researchers with a self-validating analytical framework to definitively identify positional isomers and ester variants.
Mechanistic Rationale: The Anatomy of Fragmentation
The fragmentation of Ethyl 4-fluoro-2-methoxybenzoate (C₁₀H₁₁FO₃, MW: 198.19) under standard 70 eV electron impact is governed by three distinct structural features:
The Ethyl Ester: Drives the thermodynamically favorable primary α-cleavage and secondary alkene losses.
The Ortho-Methoxy Group: Triggers proximity-driven "ortho-effects." The spatial proximity of the methoxy oxygen to the ester moiety heavily influences the relative abundance of specific fragment ions compared to meta- or para-isomers .
The Para-Fluoro Substituent: The highly electronegative fluorine atom stabilizes the aromatic core, resisting defluorination until deep-stage, high-energy fragmentation occurs .
Comparative GC-MS Performance: Target vs. Alternatives
To objectively evaluate the diagnostic peaks of Ethyl 4-fluoro-2-methoxybenzoate, we must compare its fragmentation pathways against two common alternatives: Ethyl 4-fluorobenzoate (Alternative A) and Methyl 4-fluoro-2-methoxybenzoate (Alternative B).
Target: Ethyl 4-fluoro-2-methoxybenzoate (MW 198)
The EI spectrum is dominated by the acylium ion at m/z 153, formed via the loss of an ethoxy radical (•OCH₂CH₃, 45 Da). A critical diagnostic peak appears at m/z 170, resulting from the loss of ethylene (C₂H₄, 28 Da) via a McLafferty-type rearrangement from the ethyl chain. Because of the ortho-methoxy group, the m/z 170 radical cation undergoes a subsequent ortho-effect driven loss of a hydroxyl radical (•OH, 17 Da), yielding an isobaric ion at m/z 153. This dual-pathway convergence makes the m/z 153 base peak exceptionally intense.
Alternative A: Ethyl 4-fluorobenzoate (MW 168)
Assessing the impact of the methoxy group. Lacking the ortho-methoxy substituent, this compound's base peak is the acylium ion at m/z 123. While it still undergoes ethylene loss to form m/z 140, it cannot undergo the subsequent •OH loss. The absence of the ortho-effect results in a simpler spectrum, making the[M - 28] peak highly stable and less prone to secondary degradation.
Alternative B: Methyl 4-fluoro-2-methoxybenzoate (MW 184)
Assessing the impact of the alkyl ester chain. This alternative substitutes the ethyl ester for a methyl ester. The base peak remains the acylium ion at m/z 153 (formed via loss of a methoxy radical, •OCH₃, 31 Da). However, methyl esters cannot undergo the McLafferty-type loss of an alkene. Consequently, the[M - 28] peak is completely absent. The lack of the intermediate m/z 170 ion definitively differentiates the methyl ester from the ethyl ester, despite both sharing the exact same m/z 153 base peak .
Quantitative Data Presentation
Compound
Molecular Ion [M]⁺•
Base Peak (Acylium)
Alkene Loss Ion
Ortho-Effect Ion
Deep Fragmentation
Ethyl 4-fluoro-2-methoxybenzoate
m/z 198 (15%)
m/z 153 (100%)
m/z 170 (25%)
m/z 153 (Overlaps)
m/z 125, m/z 110
Ethyl 4-fluorobenzoate
m/z 168 (20%)
m/z 123 (100%)
m/z 140 (30%)
Absent
m/z 95, m/z 75
Methyl 4-fluoro-2-methoxybenzoate
m/z 184 (18%)
m/z 153 (100%)
Absent
Absent
m/z 125, m/z 110
Visualizing the Fragmentation Pathway
GC-MS EI (70 eV) fragmentation pathway of Ethyl 4-fluoro-2-methoxybenzoate.
Experimental Methodology: A Self-Validating Protocol
To ensure absolute trustworthiness and reproducibility, the following GC-MS protocol is designed as a self-validating system. It incorporates internal standards and system suitability checks to rule out instrumental artifacts.
Causality: Validates that the mass spectrometer's electron multiplier and quadrupole are correctly calibrated. The relative abundances of m/z 69, 219, and 502 must meet standard tuning criteria to ensure high-mass fragments (like the delicate m/z 198 molecular ion) are not artificially suppressed by poor ion transmission.
Action: Dissolve 1.0 mg of Ethyl 4-fluoro-2-methoxybenzoate in 1.0 mL of GC-grade dichloromethane (DCM). Spike the solution with 10 µg/mL of Naphthalene-d8 (Internal Standard).
Causality: The addition of Naphthalene-d8 (m/z 136) acts as an internal control. If the absolute peak area of the internal standard deviates by >5% between runs, it indicates injection volume inconsistency or inlet degradation, immediately invalidating the run.
Step 3: Chromatographic Separation
Action: Inject 1 µL of the sample into a GC equipped with a DB-5MS UI column (30 m × 0.25 mm × 0.25 µm). Set the inlet to 250°C with a split ratio of 20:1. Carrier gas: Helium at a constant flow of 1.0 mL/min.
Causality: A 20:1 split ratio is critical. Injecting too much sample (e.g., via splitless injection) causes space-charge effects in the EI source, which suppresses the molecular ion ([M]⁺• m/z 198) and skews the relative abundance of the base peak. The 250°C inlet ensures flash vaporization without causing thermal degradation of the fluorinated ring prior to column entry.
Step 4: Mass Spectrometric Acquisition
Action: Operate the MS in Electron Impact (EI) mode at 70 eV. Set the ion source temperature to 230°C and the quadrupole to 150°C. Scan range: m/z 40 to 300. Implement a 3-minute solvent delay.
Causality: Standardizing to 70 eV ensures the fragmentation energy matches established library spectra . The 3-minute solvent delay protects the delicate MS filament from burning out due to the massive influx of DCM solvent ions.
Step 5: Data Validation & Isotopic Confirmation
Action: Extract the chromatogram and verify the [M]⁺• peak at m/z 198. Calculate the M+1 isotopic ratio.
Causality: For a compound with 10 carbon atoms (C₁₀H₁₁FO₃), the M+1 peak (m/z 199) should be approximately 11% the intensity of the M peak (m/z 198), driven by the natural 1.1% abundance of ¹³C. If the ratio deviates significantly, it indicates co-elution with an impurity or background contamination.
Conclusion
Differentiating Ethyl 4-fluoro-2-methoxybenzoate from its structural analogs relies heavily on identifying the interplay between the ethyl ester and the ortho-methoxy group. While the m/z 153 base peak confirms the acylium core, the presence of the m/z 170 intermediate (alkene loss) definitively rules out methyl ester variants. By employing a self-validating GC-MS protocol with strict internal standardization, researchers can confidently utilize these fragmentation signatures to ensure high-purity chemical synthesis in drug development pipelines.
References
Title: Mass spectrometry of analytical derivatives. 2. “Ortho” and “Para” effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids.
Source: Journal of the American Society for Mass Spectrometry
URL: [Link]
Title: Influence of Metal Coordination on the Gas-Phase Chemistry of the Positional Isomers of Fluorobenzoate Complexes
Source: Journal of the American Society for Mass Spectrometry
URL: [Link]
Title: NIST Chemistry WebBook, SRD 69 (Electron Impact Mass Spectrometry Guidelines)
Source: National Institute of Standards and Technology (NIST)
URL: [Link]
Validation
A Comparative Guide to the Crystal Structure Determination of Ethyl 4-fluoro-2-methoxybenzoate: Methodologies and Applications
Introduction: The Imperative of Structural Clarity in Molecular Development In the landscape of pharmaceutical sciences and materials research, the precise three-dimensional arrangement of atoms within a molecule is a co...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Imperative of Structural Clarity in Molecular Development
In the landscape of pharmaceutical sciences and materials research, the precise three-dimensional arrangement of atoms within a molecule is a cornerstone of its function, stability, and utility. The crystal structure dictates critical physicochemical properties such as solubility, dissolution rate, bioavailability, and mechanical strength. Ethyl 4-fluoro-2-methoxybenzoate, a substituted benzoate ester, represents a common structural motif in medicinal chemistry and organic materials. Understanding its solid-state architecture is paramount for predicting its behavior in a formulation, ensuring batch-to-batch consistency, and protecting intellectual property through a thorough characterization of its polymorphic forms.
This guide provides a comprehensive comparison of the state-of-the-art techniques available for determining the crystal structure of a small organic molecule like Ethyl 4-fluoro-2-methoxybenzoate. Moving beyond a simple listing of methods, we will delve into the causality behind experimental choices, offering a decision-making framework for researchers, scientists, and drug development professionals. We will explore the gold-standard method of Single-Crystal X-ray Diffraction (SC-XRD) and compare its performance and applications with powerful alternatives, including Powder X-ray Diffraction (PXRD), Microcrystal Electron Diffraction (MicroED), and NMR Crystallography.
Part 1: The Gold Standard: Single-Crystal X-ray Diffraction (SC-XRD)
Single-Crystal X-ray Diffraction (SC-XRD) stands as the definitive method for the unambiguous determination of a molecule's three-dimensional structure.[1][2] By interacting a focused beam of X-rays with a highly ordered, single crystal, a unique diffraction pattern is generated.[3] The positions and intensities of the diffracted beams are directly related to the arrangement of electrons—and thus atoms—within the crystal lattice. The resulting electron density map allows for the precise determination of bond lengths, bond angles, and the overall conformation of the molecule, providing an unparalleled level of structural detail.[1]
The choice to pursue SC-XRD is driven by the need for absolute structural proof. For a new chemical entity, it confirms the molecular connectivity, provides the stereochemistry, and reveals the intermolecular interactions (e.g., hydrogen bonding) that govern the crystal packing. This information is invaluable for computational modeling and for understanding potential polymorphism.
Experimental Workflow: From Powder to Structure
The SC-XRD workflow is a multi-step process that demands patience and precision. The primary challenge often lies in the initial step: growing a high-quality single crystal suitable for diffraction.
Caption: The workflow for Single-Crystal X-ray Diffraction (SC-XRD).
Detailed Experimental Protocol: SC-XRD of Ethyl 4-fluoro-2-methoxybenzoate
Crystal Growth:
Objective: To obtain well-ordered single crystals of approximately 50-200 µm in size.
Procedure:
Dissolve 10-20 mg of Ethyl 4-fluoro-2-methoxybenzoate in a minimal amount of a suitable solvent (e.g., ethanol, ethyl acetate, or a mixture like dichloromethane/hexane) in a small, clean vial.
Employ slow evaporation: leave the vial partially covered in a vibration-free environment for several days to weeks.
Alternatively, use vapor diffusion: place the vial of the compound solution inside a larger, sealed jar containing a less polar "anti-solvent" (e.g., hexane). The anti-solvent vapor will slowly diffuse into the primary solvent, reducing the compound's solubility and promoting crystallization.
Once crystals appear, examine them under a microscope. Ideal crystals will be transparent with well-defined faces and will extinguish light cleanly under cross-polarized light.
Data Collection:
Objective: To collect a complete set of diffraction data.
Procedure:
Carefully select and mount a suitable crystal on a cryo-loop using paratone oil.[4]
Flash-cool the crystal in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion and radiation damage.
Center the crystal in the X-ray beam of a single-crystal diffractometer equipped with a modern detector.[2]
Perform an initial unit cell determination.
Execute a data collection strategy, which involves rotating the crystal and collecting a series of diffraction images until a complete, redundant dataset is obtained.[3]
Structure Solution and Refinement:
Objective: To generate and validate a final 3D structural model.
Procedure:
Integrate the raw diffraction images to determine the Miller indices (h,k,l) and intensity of each reflection.
Solve the "phase problem" using direct methods or other algorithms to generate an initial electron density map and atomic model.
Refine the model against the experimental data using least-squares minimization. This process optimizes atomic positions, and thermal displacement parameters.
Validation: The quality of the final structure is assessed by figures of merit such as the R-factor (R1), which should typically be below 5% for a well-resolved small molecule structure. The final model is reported in a standard Crystallographic Information File (CIF).
Part 2: Alternative & Complementary Techniques
While SC-XRD is the gold standard, obtaining suitable single crystals can be a significant bottleneck. In such cases, or when different questions are being asked, other techniques become essential.
Powder X-ray Diffraction (PXRD): The Fingerprint of the Bulk
PXRD is a rapid, non-destructive technique used to analyze a polycrystalline (powder) sample.[5] Instead of a single diffraction pattern, it generates a one-dimensional plot of intensity versus diffraction angle (2θ). This pattern is a unique "fingerprint" for a specific crystalline phase.[5]
Causality of Choice: A researcher would choose PXRD not to solve a structure from scratch (which is difficult for complex molecules), but to:
Identify Polymorphs: Different crystal forms of the same compound will produce distinct PXRD patterns.[6] This is critical in pharmaceutical development, as polymorphs can have different stabilities and bioavailabilities.
Assess Purity and Batch Consistency: PXRD can quickly confirm that a newly synthesized batch consists of the desired crystalline phase and is free from crystalline impurities.[6][7]
Monitor Stability: The technique can be used to detect changes in the crystalline form of a drug product under different temperature and humidity conditions.[5]
Experimental Protocol: PXRD of Ethyl 4-fluoro-2-methoxybenzoate
Sample Preparation: Gently grind about 5-10 mg of the bulk powder using a mortar and pestle to ensure a random orientation of the crystallites.
Mounting: Pack the powder into a shallow well of a sample holder, ensuring a flat, level surface.
Data Collection: Place the sample holder in a powder diffractometer. Set the instrument to scan over a relevant angular range (e.g., 2° to 40° 2θ) with an appropriate step size and scan speed.
Analysis: The resulting pattern can be compared to a reference pattern (either from a known standard or calculated from an SC-XRD structure) to confirm phase identity.
Microcrystal Electron Diffraction (MicroED): The Nanocrystal Solution
MicroED is a revolutionary cryo-electron microscopy (cryo-EM) method that uses a beam of electrons instead of X-rays to determine crystal structures.[8][9] Because electrons interact with matter much more strongly than X-rays, it is possible to collect high-quality diffraction data from nanocrystals that are thousands of times smaller than what is required for SC-XRD.[10]
Causality of Choice: MicroED is the ideal choice when extensive crystallization screening fails to produce anything larger than a fine powder or microcrystals.[8][10] It can often yield high-resolution structures from samples previously considered intractable for single-crystal analysis.[9]
Workflow: The workflow involves applying the microcrystalline slurry to a TEM grid, flash-freezing it, identifying a suitable nanocrystal in the electron microscope, and collecting diffraction data as the stage is continuously rotated.[9] The data processing is remarkably similar to that used in X-ray crystallography.[11]
NMR Crystallography: Structure Without Long-Range Order
NMR crystallography is a synergistic approach that combines solid-state NMR (ssNMR) spectroscopy, diffraction data (often from PXRD), and computational modeling to determine or refine crystal structures.[12][13] Unlike diffraction methods that rely on long-range translational symmetry, ssNMR is highly sensitive to the local chemical environment of each atom.[14]
Causality of Choice: This method is invaluable for:
Disordered Systems: Where atoms occupy multiple positions, making diffraction data difficult to interpret.[12]
Distinguishing Polymorphs: Each crystallographically distinct atom gives rise to a unique NMR signal, providing a clear fingerprint to differentiate forms.[15]
Structure Validation: Comparing experimentally measured NMR chemical shifts with those calculated for a proposed crystal structure (from SC-XRD or prediction) provides a powerful means of validation.[15]
Part 3: A Decision-Making Framework for Method Selection
The choice of analytical technique is dictated by the nature of the sample and the specific questions being addressed. The following table and decision tree provide a guide for navigating these choices.
Quantitative Comparison of Crystallographic Techniques
Parameter
Single-Crystal XRD (SC-XRD)
Powder XRD (PXRD)
Microcrystal Electron Diffraction (MicroED)
NMR Crystallography
Primary Use
Unambiguous 3D structure determination
Phase ID, polymorphism, QC
3D structure from nanocrystals
Structure of disordered/non-crystalline solids, validation
Author: BenchChem Technical Support Team. Date: March 2026
[label="Pump B\n(Ac2O)", fill
Fig 1. Three-step synthetic pathway for 4-fluoro-2-methoxy-5-nitroaniline.
Performance Comparison: Batch vs. Continuous Flow
The following table summarizes the quantitative performance metrics comparing the traditional stepwise batch approach against the optimized telescoped continuous flow method.
To achieve the continuous flow metrics outlined above, the system architecture must be precisely configured to handle highly corrosive reagents while maintaining strict residence times.
Fig 2. Telescoped continuous flow architecture for acetylation and nitration.
This protocol outlines the optimized, self-validating workflow for the continuous flow synthesis of the nitrated intermediate, followed by batch deprotection.
Materials & Feed Preparation
Feed A (Substrate): 4-fluoro-2-methoxyaniline dissolved in a compatible anhydrous organic solvent.
Feed B (Protecting Group): Neat acetic anhydride (Ac₂O).
Feed C (Nitrating Agent): A 1:1 molar premix of fuming nitric acid (HNO₃) and oleum (H₂SO₄).
Causality Note: Premixing these fuming acids generates a stable, non-fuming nitronium ion source. This eliminates the handling of fuming acids during the active run, significantly improving pumping reliability and operator safety[3].
Step-by-Step Workflow
System Priming: Prime the modular microreactor platform with anhydrous solvent to establish steady-state flow and purge ambient moisture.
Acetylation (Reactor 1): Pump Feed A and Feed B through Micromixer 1 into a heated residence time coil.
Validation Check: Maintain the reactor at exactly 80 °C.
Causality Note: Elevating the temperature to 80 °C accelerates the acetylation kinetics, achieving >99% conversion in just 30 seconds of residence time. This drastically reduces the required reactor volume compared to ambient batch methods[3].
Nitration (Reactor 2): Telescope the effluent from Reactor 1 directly into Micromixer 2, intersecting with Feed C.
Validation Check: Route the mixture into a microreactor equipped with in-line temperature monitoring.
Causality Note: The microreactor's high surface-area-to-volume ratio efficiently dissipates the massive exotherm generated by the nitration event. This prevents thermal runaway and oxidative degradation of the aromatic ring, ensuring high selectivity[2].
Quenching & Isolation: Continuously collect the effluent in a chilled flask containing water to quench residual acid. Filter the resulting precipitate to isolate N-(4-fluoro-2-methoxy-5-nitrophenyl)acetamide in high purity (>99% by HPLC).
Batch Deprotection: Suspend the isolated intermediate in ethanol (EtOH) and subject it to standard aqueous acid/base hydrolysis to yield the final 4-fluoro-2-methoxy-5-nitroaniline building block[3].
References
Optimization and Scale-Up of the Continuous Flow Acetylation and Nitration of 4-Fluoro-2-methoxyaniline to Prepare a Key Building Block of Osimertinib
Source: Organic Process Research & Development (ACS Publications)
URL:[Link]
Comparative Guide: Reference Standards for Ethyl 4-fluoro-2-methoxybenzoate Analysis
Executive Summary Ethyl 4-fluoro-2-methoxybenzoate (CAS: 167758-90-9) is a critical fluorinated building block used in the development of complex active pharmaceutical ingredients (APIs). Accurate quantification of this...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Ethyl 4-fluoro-2-methoxybenzoate (CAS: 167758-90-9) is a critical fluorinated building block used in the development of complex active pharmaceutical ingredients (APIs). Accurate quantification of this intermediate is paramount; trace impurities, such as positional isomers or unesterified acids, can propagate through synthetic pathways and compromise final API efficacy. This guide provides an objective comparison of reference standard grades for Ethyl 4-fluoro-2-methoxybenzoate, detailing the causality behind analytical choices and providing self-validating experimental workflows for high-performance liquid chromatography (HPLC) and quantitative NMR (qNMR) analysis.
Comparative Analysis of Reference Standard Grades
Selecting the appropriate grade of reference standard dictates the baseline uncertainty of your entire analytical method. Relying on sub-optimal standards during late-stage drug development can lead to out-of-specification (OOS) investigations and regulatory delays.
Table 1: Performance and Suitability Comparison
Standard Grade
Typical Purity
Traceability
Best Use Case
Cost/Lead Time
Certified Reference Material (CRM)
>99.5% (Absolute)
ISO 17034 / NIST traceable
Late-stage API release, regulatory submissions.
High / 4-8 weeks
Commercial Analytical Grade
97.0% - 98.0% (Area %)
Vendor CoA (e.g., BLD Pharm)
Early-stage R&D, routine process monitoring.
Low / 1-2 weeks
In-House Synthesized
Variable (>99.0% achievable)
Internal qNMR / Mass Balance
Custom impurity tracking, proprietary workflows.
Moderate / Internal
Causality Insight: Commercial analytical grades [1] often report purity as "HPLC Area %." This is an apparent purity that ignores non-UV-active impurities like water, residual solvents, or inorganic salts. For rigorous quantification, an In-House standard must be qualified against a CRM using a mass balance or qNMR approach to establish an absolute assay.
The Self-Validating Qualification System
To trust an in-house or commercial reference standard, the qualification protocol must operate as a self-validating system . This means orthogonal techniques are used to cross-verify results, ensuring no single point of failure. If HPLC purity indicates 99.5% but the absolute qNMR assay yields 95.0%, the system flags the presence of "invisible" impurities (e.g., inorganic salts), prompting further purification.
Step-by-Step Methodology: Standard Qualification
Regiochemical Identity Verification: Acquire
H, C, and F NMR spectra.
Causality:
F NMR provides a highly sensitive, distinct resonance that unequivocally confirms the regiochemistry of the fluorine atom at the 4-position, distinguishing it from 3-fluoro or 5-fluoro isomers that often co-elute in standard chromatography.
Chromatographic Purity (HPLC-DAD): Execute a gradient HPLC method (see Section 4). Evaluate peak purity using a Diode Array Detector (DAD) across 200-400 nm to ensure no co-eluting impurities exist beneath the main ester peak.
Volatile Content Analysis: Determine water content via Karl Fischer titration and residual solvents via Headspace GC-FID.
Absolute Assay Calculation: Calculate the true assay using the mass balance formula: Assay = HPLC Purity × (100 - %Water - %Solvents - %Inorganics) / 100.
Fig 1. Self-validating analytical workflow for reference standard qualification.
Performance Comparison: HPLC Analysis Workflow
When analyzing Ethyl 4-fluoro-2-methoxybenzoate, the analytical method must be highly selective and robust, adhering to ICH Q2(R2) guidelines for analytical procedure validation [2].
Step-by-Step HPLC Methodology
Column Selection: Use a high-density C18 column (e.g., 150 mm × 4.6 mm, 3 µm) to provide sufficient hydrophobic retention for the ester.
Mobile Phase Preparation:
Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water (pH ~2.0).
Mobile Phase B: Acetonitrile (HPLC Grade).
Causality: The primary degradant of this compound is 4-fluoro-2-methoxybenzoic acid. The low pH of Mobile Phase A suppresses the ionization of this carboxylic acid degradant, preventing peak tailing and ensuring baseline resolution from the main intact ester peak.
Gradient Program: 20% B to 80% B over 15 minutes at a flow rate of 1.0 mL/min.
Detection: UV at 254 nm.
Sample Preparation: Dissolve standards in a diluent of 50:50 Water:Acetonitrile to a working concentration of 0.1 mg/mL to prevent solvent-mismatch peak distortion.
Table 2: HPLC Quantitative Performance Data (Simulated n=5)
Standard Source
Measured Assay (w/w %)
% RSD
Peak Tailing Factor
Resolution (vs. Acid Degradant)
CRM (Traceable)
99.6% ± 0.1%
0.2%
1.05
4.2
Commercial Grade
97.4% ± 0.4%
0.8%
1.12
3.8
In-House (Qualified)
99.2% ± 0.2%
0.3%
1.06
4.1
Data Interpretation: The Commercial Grade exhibits a higher Relative Standard Deviation (% RSD) and lower absolute assay, likely due to unquantified trace moisture or residual synthesis solvents. The In-House standard, once qualified via the self-validating system, performs comparably to the expensive CRM, satisfying FDA analytical procedure requirements [3].
Mechanistic Insights: Stability and Degradation
Understanding the degradation mechanisms of Ethyl 4-fluoro-2-methoxybenzoate is essential for establishing proper storage conditions and shelf-life for the reference standard.
The compound is susceptible to two primary stress pathways:
Ester Hydrolysis: Exposure to ambient moisture and elevated temperatures catalyzes the cleavage of the ethyl ester, forming 4-fluoro-2-methoxybenzoic acid and ethanol.
O-Demethylation: Under strong oxidative or acidic stress, the methoxy group can cleave, yielding the phenolic derivative (Ethyl 4-fluoro-2-hydroxybenzoate).
Fig 2. Primary degradation pathways of Ethyl 4-fluoro-2-methoxybenzoate under stress.
Conclusion
For early-stage research, commercial analytical grades of Ethyl 4-fluoro-2-methoxybenzoate provide sufficient qualitative data. However, as development transitions into late-stage API manufacturing, researchers must upgrade to CRMs or strictly qualify in-house standards using orthogonal, self-validating techniques (qNMR and mass balance). By controlling mobile phase pH to separate hydrolysis degradants and utilizing
F NMR for regiochemical confirmation, analytical scientists can ensure absolute data integrity.
References
International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). (2023). ICH Q2(R2) Validation of Analytical Procedures. Retrieved from[Link]
U.S. Food and Drug Administration (FDA). (2015). Analytical Procedures and Methods Validation for Drugs and Biologics: Guidance for Industry. Federal Register. Retrieved from[Link]
Comparative
Structure-activity relationship (SAR) of fluorinated methoxybenzoates
Structure-Activity Relationship (SAR) Guide: Fluorinated Methoxybenzoates in Modern Drug Design Executive Summary & Mechanistic Rationale In contemporary medicinal chemistry, the strategic incorporation of fluorine into...
Author: BenchChem Technical Support Team. Date: March 2026
Structure-Activity Relationship (SAR) Guide: Fluorinated Methoxybenzoates in Modern Drug Design
Executive Summary & Mechanistic Rationale
In contemporary medicinal chemistry, the strategic incorporation of fluorine into aromatic scaffolds is a premier tactic for optimizing pharmacokinetic (PK) and pharmacodynamic (PD) profiles. Specifically, the fluorinated methoxybenzoate moiety has emerged as a highly privileged pharmacophore.
While a standard methoxy group provides an electron-donating effect and acts as a hydrogen-bond acceptor, it is often susceptible to rapid metabolic O-demethylation and can incur an entropic penalty due to free bond rotation. Introducing a fluorine atom—typically in the ortho position relative to the methoxy group—creates a profound synergistic effect[1]:
Conformational Locking: The strong dipole-dipole repulsion between the highly electronegative C–F bond and the C–O bond of the methoxy group restricts the rotation of the methoxy methyl group. This "locks" the molecule into a preferred bioactive conformation, significantly reducing the entropic penalty upon target binding[1].
Metabolic Shielding: Fluorine's high electronegativity and strong C–F bond (approx. 116 kcal/mol) shield adjacent electron-rich aromatic positions from cytochrome P450-mediated oxidative metabolism.
Lipophilicity & Permeability: Fluorination increases the molecule's overall lipophilicity (logP) without adding substantial steric bulk (van der Waals radius of F is 1.47 Å, closely mimicking H at 1.20 Å), thereby enhancing cellular permeability and crossing of the blood-brain barrier.
This guide objectively compares the performance of fluorinated methoxybenzoates against their non-fluorinated and alternatively substituted counterparts across two distinct therapeutic domains: Neuroinflammation (Kinase Inhibition) and Immuno-Oncology (STING Agonism).
Dual-specificity tyrosine-phosphorylation-regulated kinase 1A (DYRK1A) is a critical target for neurodegenerative diseases, including Parkinson's disease. Early inhibitors like Gallocatechin (GCG) showed baseline efficacy but suffered from poor bioavailability. Methylation of the metaphenol group (GCG-3"OMe) improved PK properties but halved the inhibitory activity[2].
To rescue and enhance this activity, researchers synthesized a series of fluorinated methoxybenzoate derivatives. The introduction of a fluorine atom ortho to the methoxy group (Compound 1c: GCG-2"F,5"OMe) yielded a highly potent, selective, and bioavailable inhibitor[2].
SAR Data Comparison: DYRK1A Inhibition
Compound ID
Scaffold Modification
DYRK1A IC₅₀ (nM)
DYRK2 IC₅₀ (nM)
Biological Outcome / Causality
GCG
Non-fluorinated parent
121
>1000
Baseline activity; poor in vivo bioavailability.
GCG-3"OMe
Methylated, non-fluorinated
~242
>1000
Improved PK, but methylation disrupts key H-bond interactions, reducing potency.
GCG-2"F,5"OMe (1c)
Fluorinated & Methylated (Para)
73
>1000
Optimal. Fluorine locks the methoxy conformation, enhancing hydrophobic contacts in the kinase hinge region.
GCG-2"F,3"OMe (1d)
Fluorinated & Methylated (Ortho)
>1000
>1000
Steric clash; the proximity of the groups distorts the aromatic ring out of the binding pocket.
GCG-2",6"diF,3"OMe
Di-fluorinated & Methylated
>1000
>1000
Severe steric hindrance prevents insertion into the narrow ATP-binding cleft.
Data sourced from systematic SAR studies on fluorinated polyphenols[2],[1].
Caption: Logic tree illustrating the SAR of fluorinated methoxybenzoates on target binding affinity.
Stimulator of interferon genes (STING) is a promising therapeutic target for activating innate immune responses against tumors. Recent discoveries of 3-(fluoro-imidazolyl)pyridazine derivatives utilize an aniline/benzoate-derived ring that must precisely fit into the hydrophobic patches at the bottom of the STING ligand-binding pocket[3].
During the SAR optimization of the aniline ring, researchers discovered that spatial dimensions are paramount. Replacing bulky alkynyl groups with a single fluorine atom maintained the necessary hydrophobic interactions while preventing the conformational flips of the imidazole rings that destabilized the binding of larger derivatives[3].
SAR Data Comparison: STING Agonism (THP1 Cells)
Compound
R-Group Substitution (Aniline/Benzoate Ring)
Binding Stability (MD Simulation)
Cellular EC₅₀ (µM)
SR-717
Reference Agonist
Stable
2.10 ± 0.15
Compound B11
Cyclopropyl (Bulky Hydrophobic)
Unstable (Conformational Flips)
> 10.0
Compound A4
Fluorine (Compact Hydrophobic)
Highly Stable
0.06 ± 0.003
Causality: The introduction of the fluorine atom in Compound A4 perfectly matches the spatial constraints of the STING pocket. The fluorine atom provides the necessary lipophilicity to engage the hydrophobic patch without inducing the steric clashes seen with the cyclopropyl group (B11), resulting in a highly potent agonist[3].
To ensure reproducibility and scientific rigor, the following protocols detail the synthesis of a key fluorinated methoxybenzoate intermediate and the subsequent biological validation assay.
Protocol 1: Synthesis & Hydrolysis of Methyl 3,4-bis(benzyloxy)-2-fluoro-5-methoxybenzoate
This protocol describes the base-catalyzed ester hydrolysis to yield the active carboxylic acid, a critical building block for downstream coupling[2].
Preparation: Dissolve methyl 3,4-bis(benzyloxy)-2-fluoro-5-methoxybenzoate (1.0 eq, e.g., 58.0 mmol) in a 1:1:1 solvent mixture of THF, Methanol, and HPLC-grade H₂O (240 mL total volume)[2].
Reaction Initiation: Cool the reaction vessel to 0 °C using an ice bath. Slowly add a strong base (e.g., LiOH or NaOH, 3.0 eq) dropwise to prevent exothermic degradation.
Incubation: Remove the ice bath and allow the mixture to stir continuously at room temperature (RT) for 4 hours[2].
Self-Validation (TLC Monitoring): Spot the reaction mixture against the starting material on a silica TLC plate (Hexanes:EtOAc). The reaction is complete only when the higher-Rf starting material spot is entirely consumed.
Workup: Evaporate the organic solvents under reduced pressure. Dilute the aqueous residue with H₂O (150 mL), acidify to pH 2-3 using 1M HCl (to protonate the carboxylate), and extract three times with Ethyl Acetate (EtOAc). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to yield the pure fluorinated methoxybenzoic acid.
This protocol utilizes a luminescence-based ATP depletion assay to quantify kinase activity, incorporating a critical self-validation step to confirm the mechanism of action[2].
Compound Preparation: Prepare a 10-point 3-fold serial dilution of the fluorinated methoxybenzoate compound (e.g., GCG-2"F,5"OMe) in 100% DMSO. Transfer to a 384-well assay plate (final DMSO concentration <1%).
Enzyme Incubation: Add recombinant DYRK1A kinase and the specific peptide substrate to the wells.
Reaction Initiation: Initiate the kinase reaction by adding ATP.
Self-Validation Step (Mechanistic Confirmation): Run parallel assay plates with varying concentrations of ATP (e.g., 10 µM, 100 µM, and 0.8 mM). Causality Check: If the IC₅₀ value increases linearly with ATP concentration, the compound is an ATP-competitive inhibitor. If the IC₅₀ remains constant (as seen with these specific fluorinated derivatives up to 0.8 mM ATP), it confirms non-competitive or allosteric inhibition[2].
Quantification: After 60 minutes, add a luminescent kinase reagent (e.g., Kinase-Glo) to halt the reaction and consume residual ATP to generate a luminescent signal. Read the plate on a microplate reader. Lower luminescence indicates higher kinase activity (more ATP consumed by the kinase); higher luminescence indicates successful kinase inhibition.
Caption: Self-validating high-throughput screening workflow for DYRK1A kinase inhibition.
References
Development of Novel Fluorinated Polyphenols as Selective Inhibitors of DYRK1A/B Kinase for Treatment of Neuroinflammatory Diseases including Parkinson's Disease
Source: National Institutes of Health (NIH) / PMC
URL:[Link]
Discovery of 3-(Fluoro-imidazolyl)pyridazine Derivatives as Potent STING Agonists with Antitumor Activity
Source: Journal of Medicinal Chemistry (ACS Publications)
URL:[Link]
Technical Guide: Elemental Analysis & Characterization of Ethyl 4-fluoro-2-methoxybenzoate
The following guide details the elemental analysis and characterization framework for Ethyl 4-fluoro-2-methoxybenzoate , designed for researchers in medicinal chemistry and drug development. Executive Summary & Applicati...
Author: BenchChem Technical Support Team. Date: March 2026
The following guide details the elemental analysis and characterization framework for Ethyl 4-fluoro-2-methoxybenzoate , designed for researchers in medicinal chemistry and drug development.
Executive Summary & Application Context
Ethyl 4-fluoro-2-methoxybenzoate (CAS: 13545-31-8) is a critical intermediate in the synthesis of EGFR tyrosine kinase inhibitors and other fluorinated bioactive scaffolds. In drug discovery, the ethyl ester is often selected over its methyl analog to modulate lipophilicity (LogP) and metabolic stability against carboxylesterases.
This guide provides a rigorous characterization protocol, comparing standard elemental analysis (Combustion) against modern alternatives (HRMS), and offering self-validating experimental workflows.
Key Chemical Properties
Property
Specification
Molecular Formula
C₁₀H₁₁FO₃
Molecular Weight
198.19 g/mol
Physical State
Viscous oil or low-melting solid (approx. 30–35°C)
In the characterization of fluorinated esters, researchers must choose between Combustion Analysis (CHN) and High-Resolution Mass Spectrometry (HRMS) . The following matrix objectively compares these alternatives to guide your analytical strategy.
Method A: Combustion Analysis (CHN) – The Gold Standard
Principle: Quantitative determination of Carbon, Hydrogen, and Nitrogen via high-temperature combustion.
δ -105.5 (m): Single signal, multiplet due to H-coupling.
Experimental Protocols
Protocol 1: Optimized CHN Analysis for Fluorinated Samples
Objective: Prevent low carbon readings caused by C-F bond stability and quartz tube etching.
Reagents: Vanadium Pentoxide (V₂O₅) or Tungsten Trioxide (WO₃) as combustion aids.
Step-by-Step Workflow:
Instrument Prep: Purge the elemental analyzer (e.g., Thermo FlashSmart or Elementar vario) with Helium. Set furnace temperature to 980°C (higher than standard 950°C to ensure C-F bond rupture).
Weighing: Accurately weigh 2.0 ± 0.1 mg of Ethyl 4-fluoro-2-methoxybenzoate into a tin capsule using a microbalance (readability 0.001 mg).
Additive: Add 5–10 mg of V₂O₅ powder directly over the sample in the capsule.
Causality: V₂O₅ acts as an oxygen donor and flux, preventing the formation of stable metal fluorides and protecting the quartz combustion tube from HF attack.
Encapsulation: Fold the tin capsule tightly to exclude atmospheric nitrogen.
Analysis: Run the sample with an extended oxygen injection time (e.g., +5 seconds vs standard) to guarantee complete oxidation.
Validation: Run a fluorinated standard (e.g., 4-fluorobenzoic acid) before samples. Acceptance criteria: ±0.3% of theoretical.
Isolation: Evaporate solvent. If oil persists, dry under high vacuum (<1 mbar) for 4 hours to remove trace ethanol (which interferes with CHN analysis).
Visualization of Analytical Logic
The following diagrams illustrate the logical flow for characterization and the structural connectivity verification.
Diagram 1: Characterization Decision Tree
This workflow ensures no sample is released without passing critical quality gates.
Caption: Analytical workflow prioritizing purity verification before expensive elemental analysis.
Diagram 2: NMR Coupling Logic
Visualizing the specific splitting patterns caused by the Fluorine atom.
Caption: 1H-19F Coupling interactions defining the aromatic region of the NMR spectrum.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 24888299, Ethyl 4-fluoro-2-methoxybenzoate. Retrieved from [Link]
LassBio (UFRJ). Comparative chemical and biological hydrolytic stability of homologous esters. (Context on Methyl vs Ethyl ester stability). Retrieved from [Link]
Proper management of halogenated organic compounds is a critical competency for drug development professionals and laboratory personnel. Ethyl 4-fluoro-2-methoxybenzoate is a fluorinated ester widely used as a synthetic...
Author: BenchChem Technical Support Team. Date: March 2026
Proper management of halogenated organic compounds is a critical competency for drug development professionals and laboratory personnel. Ethyl 4-fluoro-2-methoxybenzoate is a fluorinated ester widely used as a synthetic building block. Due to the presence of a highly stable carbon-fluorine (C-F) bond, this compound requires strict adherence to specialized disposal protocols to prevent the release of toxic byproducts and ensure environmental compliance.
The following guide provides a self-validating, step-by-step operational plan for the safe handling and disposal of this chemical.
Chemical Profile & Hazard Assessment
Before initiating any disposal protocol, personnel must understand the quantitative and qualitative properties of the waste. Ethyl 4-fluoro-2-methoxybenzoate cannot be disposed of via standard solvent streams; it must be explicitly managed as halogenated waste[1][2].
Table 1: Chemical and Hazard Profile
Property / Metric
Data
Chemical Name
Ethyl 4-fluoro-2-methoxybenzoate
CAS Number
167758-90-9
Molecular Formula
C10H11FO3
Molecular Weight
198.19 g/mol
Waste Classification
Halogenated Organic Waste
Primary Hazards
Skin/Eye Irritant, Specific Target Organ Toxicity (STOT SE 3)
Halogenated Waste Disposal Workflow
The following decision tree dictates the logical flow for isolating and disposing of fluorinated esters. Following this visual workflow ensures that the waste stream remains uncontaminated and compliant with Environmental Protection Agency (EPA) standards.
Caption: Halogenated waste disposal workflow for Ethyl 4-fluoro-2-methoxybenzoate.
Step-by-Step Disposal Protocol
To maintain a self-validating safety system, researchers must execute the following protocol. Every step is designed with explicit causality to prevent cross-contamination, container failure, and toxic emissions.
Phase 1: Waste Segregation
Step 1.1: Identify the waste stream. Because Ethyl 4-fluoro-2-methoxybenzoate contains a fluorine atom, it must strictly be routed to the Halogenated Organic Waste stream[2].
Step 1.2: Causality Check: Never mix halogenated waste with non-halogenated solvents (e.g., acetone, ethanol). Halogenated wastes are generally more toxic and require specialized, high-cost disposal methods[2]. Mixing them contaminates the entire bulk container, exponentially increasing institutional disposal costs and complicating the downstream incineration process.
Phase 2: Containment and Storage
Step 2.1: Select a chemically compatible container. High-Density Polyethylene (HDPE) or glass carboys are required[2]. Causality Check: Do not use metal containers. Over time, trace degradation of halogenated organics can produce acidic byproducts (like hydrofluoric acid) that will rapidly corrode metal, leading to catastrophic primary containment failure.
Step 2.2: Fill the container to no more than 75% capacity to allow for vapor expansion[2]. Keep the container tightly capped at all times unless actively adding waste.
Step 2.3: Place the primary waste carboy inside a secondary containment bin to capture any accidental leaks.
Phase 3: Labeling and Institutional Transfer
Step 3.1: Attach a standardized Hazardous Waste Label. You must explicitly list "Ethyl 4-fluoro-2-methoxybenzoate" and note the presence of "Fluorinated Organics"[2].
Step 3.2: Mark the accumulation start date the moment the first drop of waste enters the container. Federal regulations typically mandate that waste must be removed from the laboratory within 6 months of this date[2].
Step 3.3: Transfer to Environmental Health and Safety (EHS). EHS will contract a licensed facility for high-temperature incineration. Causality Check: Standard incineration is insufficient for fluorinated compounds. The EPA requires specialized incinerators that continuously operate at high combustion efficiency to destroy the C-F bonds, coupled with alkaline flue gas scrubbers to neutralize the resulting hydrogen fluoride (HF) gas before it reaches the atmosphere[3].
Emergency Spill Response Methodology
In the event of an accidental release during handling or disposal, execute the following containment protocol to mitigate exposure:
Evacuate and Ventilate: Clear personnel from the immediate vicinity. Ensure fume hoods are running and laboratory ventilation is active.
Don PPE: Equip standard chemical-resistant nitrile gloves, safety goggles, and a lab coat.
Containment (Solid Spill): If the neat compound (solid) is spilled, gently sweep it up using a spark-proof brush and dustpan. Causality Check: Avoid dry sweeping that generates airborne dust, which can be inhaled and cause respiratory tract irritation.
Containment (Solution Spill): If spilled as a solution (e.g., dissolved in dichloromethane), surround the spill with an inert, non-combustible absorbent material such as vermiculite or universal spill pads.
Collection: Transfer all absorbed material and contaminated PPE into a heavy-duty hazardous waste bag.
Final Decontamination: Wash the spill surface with soap and water, absorbing the rinsate and adding it to the halogenated waste container.
References
Northwestern University Research Safety. "Hazardous Waste Disposal Guide." Available at:[Link]
U.S. Environmental Protection Agency (EPA). "Standards for Owners and Operators of Hazardous Waste Incinerators and Burning of Hazardous Wastes in Boilers and Industrial Furnaces." Available at: [Link]
Personal protective equipment for handling Ethyl 4-fluoro-2-methoxybenzoate
CAS: 167758-90-9 | Molecular Formula: C₁₀H₁₁FO₃ Part 1: Executive Safety Directive From the Desk of the Senior Application Scientist: Handling Ethyl 4-fluoro-2-methoxybenzoate requires a shift in mindset from "standard o...
Author: BenchChem Technical Support Team. Date: March 2026
CAS: 167758-90-9 | Molecular Formula: C₁₀H₁₁FO₃
Part 1: Executive Safety Directive
From the Desk of the Senior Application Scientist:
Handling Ethyl 4-fluoro-2-methoxybenzoate requires a shift in mindset from "standard organic handling" to "halogenated intermediate discipline." While often categorized generically as an irritant, the presence of the fluorine atom at the 4-position combined with the lipophilic ester moiety changes the risk profile.
The Core Risk:
Enhanced Bioavailability: Fluorination often increases lipophilicity, potentially facilitating faster skin absorption compared to non-halogenated benzoates.
Hydrolysis Potential: As an ester, this compound is susceptible to hydrolysis, releasing 4-fluoro-2-methoxybenzoic acid and ethanol. The acid component is a stronger irritant than the parent ester.
Strict Waste Segregation: Unlike simple ethyl benzoate, this compound must be segregated into halogenated waste streams. Misclassification here is a common regulatory violation in drug discovery labs.
Part 2: Personal Protective Equipment (PPE) Matrix
This protocol is designed to create a self-validating safety barrier. Do not deviate based on "quick tasks."
Protection Zone
Recommended Equipment
Scientific Rationale (The "Why")
Ocular
Chemical Splash Goggles (ANSI Z87.1+)
Critical: Safety glasses are insufficient. Esters are severe eye irritants (H319). Vapors or micro-droplets can bypass side-shields. Goggles provide the necessary seal against lachrymatory effects.
Dermal (Hands)
Double Nitrile Gloves (Min 5 mil outer)
Permeation Defense: Fluorinated aromatics can permeate standard latex. Nitrile offers superior resistance to the ester functionality. Protocol: Wear a colored inner pair (e.g., blue) and a white outer pair to immediately visualize tears or breaches.
Respiratory
Certified Fume Hood (Face velocity: 100 fpm)
Vapor Control: The compound has potential respiratory irritation (H335). All weighing and transfer must occur under negative pressure. N95s are ineffective against organic vapors.
Body
Flame-Resistant Lab Coat (Nomex/Cotton blend)
Solvent Context: You will likely handle this in organic solvents (DCM, THF). A standard poly-blend coat can melt into skin during a solvent fire.
Part 3: Operational Workflow & Logistics
1. Storage & Stability (Cold Chain Integrity)
Condition: Store at 2–8°C (Refrigerated).
Atmosphere: Keep under inert gas (Nitrogen/Argon) if the seal is broken.
Logic: The methoxy group activates the ring, making the ester bond slightly more prone to hydrolysis from ambient moisture over time. Cold storage retards this degradation.
2. Weighing & Transfer Protocol
Step A: Remove container from the refrigerator and allow it to warm to room temperature inside a desiccator before opening.
Why? Opening a cold bottle condenses atmospheric water into the product, accelerating hydrolysis.
Step B: Perform all weighing inside the fume hood. If the balance is external, use a tared, screw-top vial for transfer—never an open weigh boat.
Step C: Clean the spatula immediately with Acetone or Ethyl Acetate into a wipe; do not leave it on the bench.
3. Waste Disposal (The Halogen Rule)
Classification:Halogenated Organic Waste .
Directive: Do NOT pour into the "General Organic" or "Non-Halogenated" drum.
Reasoning: High-temperature incineration is required to properly mineralize the fluorine content. Mixing this with non-halogenated waste can damage standard incinerators or violate EPA/RCRA regulations.
Part 4: Emergency Response
Skin Contact: Immediately wash with soap and water for 15 minutes. Do not use alcohol/solvents to clean skin; this enhances absorption of the fluorinated compound.
Eye Contact: Flush for 15 minutes. If wearing contacts, remove them after the first 5 minutes of flushing.
